3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• CAS: 874908-41-5

Core Science & Biosynthesis

Structure Elucidation of 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde

Executive Summary

The structural elucidation of 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde represents a classic challenge in heterocyclic chemistry: distinguishing between regioisomers formed during cyclization. While the Vilsmeier-Haack reaction is the standard synthetic route, it can theoretically yield both 1,3- and 1,5-disubstituted isomers depending on the hydrazone conformation and steric factors.

This guide provides a definitive analytical workflow to confirm the 1,3-disubstituted structure (N1-Phenyl, C3-Isobutyl). The protocol relies on a self-validating logic chain, moving from elemental composition (HRMS) to functional group confirmation (IR), and culminating in the "smoking gun" evidence provided by 2D NOESY NMR spectroscopy, which maps the spatial proximity of the N-phenyl ring to the pyrazole C5-proton.

Synthetic Context: The Origin of the Structure

To understand the structure, one must understand its genesis. The target molecule is typically synthesized via the Vilsmeier-Haack reaction, a method that dictates the regiochemical outcome.

• Starting Materials: 4-methyl-2-pentanone (Methyl Isobutyl Ketone) + Phenylhydrazine.

• Intermediate: 4-methyl-2-pentanone phenylhydrazone.

• Reagent: ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  / DMF (Vilsmeier Reagent).[1][2][3]

Mechanistic Pathway & Regioselectivity

The reaction involves the double formylation of the hydrazone followed by cyclization. The steric bulk of the isobutyl group generally favors the formation of the 1,3-isomer to minimize steric clash with the N-phenyl group, but the 1,5-isomer remains a potential impurity that must be ruled out.

Figure 1: Synthetic logic flow via Vilsmeier-Haack reaction determining the primary regioisomer.

Analytical Strategy: The Evidence Chain

The elucidation follows a subtractive logic: confirm the pieces, then confirm their connectivity.

Phase 1: Elemental & Functional Verification

• HRMS (ESI+): Calculate

  .

  • Formula:

  • Expected Mass: ~229.13 Da.

• FT-IR:

  • Aldehyde C=O: Sharp, strong band at 1670–1690 cm⁻¹ .

  • C=N (Pyrazole): ~1590 cm⁻¹.

  • Absence: No N-H stretch (confirms N-substitution).

Phase 2: Nuclear Magnetic Resonance (NMR)

This is the core of the elucidation.

A. H NMR (Proton Assignment)

Solvent:

or

Position	Group	Multiplicity	Shift ( ppm)	Diagnostic Value
C4-CHO	Aldehyde	Singlet (1H)	9.80 – 9.95	Confirms formylation at C4.
C5-H	Pyrazole Ring	Singlet (1H)	8.30 – 8.50	Critical: Downfield due to N1 and CHO.
N1-Ph	Phenyl	Multiplet (5H)	7.30 – 7.80	Aromatic region.
C3-Isobutyl		Doublet (2H)	~2.60	Coupled to methine.
C3-Isobutyl		Multiplet (1H)	~1.95	Methine proton.
C3-Isobutyl		Doublet (6H)	~0.95	Methyl groups.

B. The "Smoking Gun": 2D NOESY (Regioisomer Proof)

To distinguish between the 1,3-isobutyl (Target) and 1,5-isobutyl (Isomer), we analyze the Nuclear Overhauser Effect (NOE), which correlates protons through space (< 5 Å).

• Scenario A (Target: 1,3-isobutyl):

  • The C5-H is physically adjacent to the N1-Phenyl ring.

  • Observation: Strong NOE cross-peak between C5-H (singlet, ~8.4 ppm) and Phenyl Ortho-H (~7.6 ppm).

• Scenario B (Isomer: 1,5-isobutyl):

  • The C5-Isobutyl group is adjacent to the N1-Phenyl ring.

  • Observation: Strong NOE cross-peak between Isobutyl-CH₂ (~2.6 ppm) and Phenyl Ortho-H .

  • The C3-H would be far from the phenyl ring.

Figure 2: Decision tree for regioisomer assignment using NOESY spectroscopy.

Detailed Experimental Protocols

Protocol A: Synthesis (Vilsmeier-Haack)

This protocol is adapted from standard methodologies for pyrazole-4-carbaldehydes [1, 2].[4]

• Reagent Prep: In a flame-dried round-bottom flask, place anhydrous DMF (3.0 eq) and cool to 0°C in an ice bath.

• Vilsmeier Complex: Add

  (3.0 eq) dropwise with stirring. Allow the complex to form (white semi-solid) over 30 minutes.

• Addition: Dissolve 4-methyl-2-pentanone phenylhydrazone (1.0 eq) in a minimum volume of DMF. Add this solution dropwise to the Vilsmeier complex, maintaining temperature < 10°C.

• Cyclization: Remove ice bath and heat the mixture to 80–90°C for 4–6 hours. Monitor by TLC (usually 20% EtOAc/Hexane).

• Workup: Pour the reaction mixture onto crushed ice. Neutralize carefully with saturated

  solution (pH ~7-8).

• Isolation: The solid product usually precipitates. Filter, wash with water, and recrystallize from Ethanol/Water.

Protocol B: NMR Sample Preparation

Critical for resolving the NOE signals.

• Solvent: Use

  (0.6 mL) for higher solubility and to prevent peak overlap often seen in for aromatic protons.

• Concentration: 10–15 mg of purified solid.

• Tube: High-precision 5mm NMR tube (Wilmad 528-PP or equivalent).

• Acquisition:

  • 1H: 16 scans, 1 sec relaxation delay.

  • NOESY: Phase-sensitive, mixing time (

    ) = 500 ms. This mixing time is optimal for small-to-medium molecules (MW ~228) to observe negative NOE (or ROE if correlation time is short).

References

• Mohamed, A. A., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2011(i), 196-245.[1] [Link]

• Kira, M. A., et al. (1970). Vilsmeier-Haack reaction of hydrazones. Tetrahedron Letters, 11(48), 4215-4216. [Link]

• Oxford Instruments. (Application Note). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 4. chemmethod.com [chemmethod.com]

Technical Monograph: 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde

Structural Analysis, Synthetic Methodology, and Pharmacophore Utility

Structural Identity & Nomenclature Analysis

The molecule is a polysubstituted heterocyclic aldehyde central to modern medicinal chemistry, particularly in the synthesis of pyrazolo[3,4-d]pyrimidines and Schiff base ligands.

IUPAC Deconstruction

While "3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde" is the common technical designation, a rigorous IUPAC analysis prioritizes the principal functional group and the longest carbon chain of the alkyl substituent.

• Principal Functional Group: Carbaldehyde (–CHO). This takes precedence for suffix assignment.

• Parent Heterocycle: 1H-Pyrazole.[1][2][3][4][5][6]

• Numbering System:

  • Nitrogen 1 (N1): Substituted with the Phenyl group.[1][2][7]

  • Position 4: Substituted with the Carbaldehyde group (highest priority substituent on the ring).

  • Position 3: Substituted with the alkyl group.[1][2]

• Alkyl Substituent: The "isobutyl" group is systematically named 2-methylpropyl .

Systematic IUPAC Name: 1-phenyl-3-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde

Physicochemical Profile (Predicted)

Property	Value / Descriptor
Molecular Formula	C₁₄H₁₆N₂O
Molecular Weight	228.29 g/mol
Appearance	Pale yellow to orange crystalline solid (typical of class)
Solubility	Soluble in CHCl₃, DMSO, DMF; sparingly soluble in water
Key Spectroscopic Feature	¹H NMR Aldehyde peak ( 9.8–10.0 ppm)

Retrosynthetic Analysis & Mechanism

The most robust route to 1,3-disubstituted pyrazole-4-carbaldehydes is the Vilsmeier-Haack Cyclization . This "one-pot" transformation constructs the pyrazole ring and installs the formyl group simultaneously using a hydrazone intermediate.

The Synthetic Pathway

The synthesis proceeds in two distinct phases:[1]

• Hydrazone Formation: Condensation of 4-methyl-2-pentanone (Methyl Isobutyl Ketone) with phenylhydrazine.

• Vilsmeier-Haack Cyclization: Reaction of the hydrazone with the Vilsmeier reagent (POCl₃/DMF).

Figure 1: The synthetic workflow from commodity precursors to the target pyrazole aldehyde.

Mechanistic Insight (The "Double Vilsmeier")

Unlike standard formylation of aromatic rings, this reaction involves a chloroiminium ion-induced cyclization .

• Attack: The hydrazone nitrogen attacks the electrophilic Vilsmeier reagent.

• Cyclization: A second equivalent of Vilsmeier reagent facilitates the closure of the ring by attacking the alpha-methyl group of the ketone moiety (now part of the hydrazone).

• Formylation: The resulting pyrazole ring is electron-rich and undergoes electrophilic aromatic substitution at the 4-position (if not already functionalized during cyclization).

• Hydrolysis: The iminium salt is hydrolyzed to the aldehyde.[8]

Detailed Experimental Protocol

Safety Warning: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Perform all operations in a fume hood under anhydrous conditions.

Phase I: Preparation of the Hydrazone

• Reagents: 4-Methyl-2-pentanone (10 mmol), Phenylhydrazine (10 mmol), Ethanol (20 mL), Glacial Acetic Acid (catalytic, 2-3 drops).

• Procedure:

  • Mix ketone and phenylhydrazine in ethanol.

  • Add acetic acid catalyst.[1]

  • Reflux for 2–3 hours.[3] Monitor by TLC (Hexane:EtOAc 8:2).

  • Evaporate solvent. The crude hydrazone (often an oil) can be used directly or purified via short-path distillation.

Phase II: Vilsmeier-Haack Cyclization[6]

• Reagents: DMF (Dimethylformamide, 30 mmol), POCl₃ (Phosphorus oxychloride, 30 mmol), Crude Hydrazone (10 mmol).

• Setup: 3-neck round bottom flask, dropping funnel, N₂ atmosphere, ice bath.

• Step-by-Step:

  • Reagent Formation: Add DMF to the flask and cool to 0°C. Add POCl₃ dropwise over 20 minutes. Observation: The solution will turn yellow/orange (Vilsmeier salt formation). Stir for 30 mins at 0°C.

  • Addition: Dissolve the hydrazone in a minimum amount of DMF. Add dropwise to the Vilsmeier reagent at 0°C.

  • Reaction: Allow to warm to room temperature, then heat to 80–90°C for 4–6 hours. Causality: Heat is required to drive the cyclization step, which has a higher activation energy than simple formylation.

  • Workup: Cool the mixture. Pour slowly onto crushed ice (exothermic hydrolysis).

  • Neutralization: Adjust pH to ~7–8 using saturated Na₂CO₃ or NaOH solution. The solid product should precipitate.

  • Purification: Filter the solid. Recrystallize from Ethanol or Ethanol/Water mixtures.

Analytical Validation

To validate the synthesis, the following spectroscopic signatures must be confirmed:

Technique	Expected Signal	Structural Assignment
¹H NMR	9.85 ppm (s, 1H)	–CHO (Aldehyde proton)
¹H NMR	8.30–8.50 ppm (s, 1H)	H-5 (Pyrazole ring proton)
¹H NMR	7.3–7.6 ppm (m, 5H)	N-Phenyl protons
¹H NMR	2.6 ppm (d, 2H)	–CH₂– (Isobutyl methylene)
¹H NMR	0.9 ppm (d, 6H)	–(CH₃)₂ (Isobutyl methyls)
IR	1670–1690 cm⁻¹	C=O stretch (Conjugated aldehyde)

Pharmacophore Utility & Derivatization[6][7]

The 4-carbaldehyde moiety is a "chemical handle" allowing for the rapid generation of diverse bioactive libraries.

Figure 2: Strategic derivatization pathways for drug discovery.

Key Applications

• Schiff Bases: Condensation with anilines yields azomethines with documented antifungal activity.

• Pyrazolo[3,4-d]pyrimidines: Reaction with urea/thiourea creates fused bicyclic systems that mimic purine bases, acting as potential kinase inhibitors.

References

• Vilsmeier-Haack Reaction Mechanism: Jones, G., & Stanforth, S. P. (2000).[1] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions, 56, 355-659.[9]

• Synthesis of Pyrazole-4-carbaldehydes: Mohite, S. K., et al. (2011).[1][3] Synthesis and Biological Activity of Pyrazole-4-carbaldehyde Derivatives. Asian Journal of Research in Chemistry.

• General Protocol for 1,3-Disubstituted Pyrazoles: Kira, M. A., et al. (1970). Vilsmeier-Haack reaction of hydrazones: A convenient synthesis of 1,3-disubstituted pyrazole-4-carbaldehydes.[1] Tetrahedron Letters, 11(48), 4215-4216.

• Biological Activity: Rathelot, P., et al. (2002). Synthesis of novel pyrazole derivatives as potential anti-inflammatory agents.[1][4][7][10] European Journal of Medicinal Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. chemmethod.com [chemmethod.com]
• 8. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 9. jk-sci.com [jk-sci.com]
• 10. ossila.com [ossila.com]

The Pharmacological Potential of Substituted Pyrazole Compounds: A Technical Guide

Executive Summary

The pyrazole scaffold (

) represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target.[1] From the historical success of Celecoxib (COX-2 inhibition) to the precision oncology of Crizotinib (ALK/ROS1 inhibition) and Ruxolitinib (JAK inhibition), substituted pyrazoles have proven to be versatile bioisosteres with tunable electronic and steric profiles.

This technical guide dissects the structural causality behind pyrazole efficacy, details the synthetic pathways for accessing these scaffolds, and provides validated protocols for their generation and evaluation.

Structural Basis of Efficacy: The "Why"

The pyrazole ring is a 5-membered heterocycle containing two adjacent nitrogen atoms.[2][3][4][5] Its pharmacological dominance arises from three physicochemical pillars:

• H-Bonding Duality: The unsubstituted N1-H acts as a hydrogen bond donor (HBD), while the N2 atom acts as a hydrogen bond acceptor (HBA). This allows the scaffold to interact simultaneously with different residues in a protein binding pocket (e.g., the hinge region of kinases).

• Aromatic Stability & Stacking: The aromatic nature allows for

  stacking interactions with aromatic residues (Phe, Tyr, Trp) in target active sites.

• Dipole & Electronic Tuning: Substituents at positions C3, C4, and C5 allow precise tuning of the ring's electron density, affecting pKa and solubility without disrupting the core binding geometry.

Structure-Activity Relationship (SAR) Logic

The following diagram illustrates the functionalization logic for the pyrazole scaffold.

Figure 1: SAR Logic Map for Pyrazole Functionalization. Substitutions at specific positions drive distinct pharmacological outcomes.

Therapeutic Mechanisms & Key Applications[6][7][8]

Oncology: Kinase Inhibition

Substituted pyrazoles are dominant in kinase inhibitor design. They often function as ATP-competitive inhibitors.

• Mechanism: The pyrazole nitrogen (N2) accepts a hydrogen bond from the backbone amide of the kinase hinge region, while an amino group or substituent at C3/C5 donates a hydrogen bond to the backbone carbonyl.

• Case Study (ALK Inhibition): In Crizotinib , the pyrazole ring interacts via van der Waals forces with Gly2032, stabilizing the inhibitor within the ATP-binding pocket.

Inflammation: COX-2 Selectivity

• Mechanism: Celecoxib utilizes a 1,5-diarylpyrazole scaffold. The sulfonamide group at the N1-phenyl ring binds to a hydrophilic side pocket (Arg513, His90) distinct to COX-2, while the bulky pyrazole core blocks the channel, preventing arachidonic acid entry.

Synthetic Strategy: The Knorr Pyrazole Synthesis[2][9]

While modern methods (C-H activation, multicomponent coupling) exist, the Knorr Pyrazole Synthesis remains the gold standard for reliability and scalability in early-stage drug discovery.

Reaction Principle: Condensation of a 1,3-dicarbonyl compound (or equivalent) with hydrazine or a substituted hydrazine derivative.[2][6]

Regioselectivity Challenges

When using substituted hydrazines (

) and asymmetrical 1,3-diketones, two regioisomers are possible.

• Control: Protic solvents (Ethanol) often yield mixtures. Aprotic/Acidic conditions can shift selectivity based on the nucleophilicity of the hydrazine nitrogens.

Experimental Protocols

Protocol A: Synthesis of 3,5-Diphenyl-1H-pyrazole (Self-Validating System)

Objective: Synthesize a reference pyrazole scaffold to validate reaction efficiency and purity before derivatization.

Reagents:

• Dibenzoylmethane (1,3-diphenylpropane-1,3-dione): 10 mmol (2.24 g)

• Hydrazine hydrate (80%): 15 mmol (0.75 mL)

• Ethanol (Absolute): 20 mL

• Glacial Acetic Acid (Catalytic): 2-3 drops

Workflow:

• Dissolution: In a 50 mL Round Bottom Flask (RBF), dissolve 2.24 g of dibenzoylmethane in 20 mL absolute ethanol.

• Addition: Add 0.75 mL hydrazine hydrate dropwise while stirring. Observation: Solution may warm slightly (exothermic).

• Catalysis: Add 2 drops of glacial acetic acid.

• Reflux: Attach a reflux condenser. Heat the mixture to reflux (

  ) for 4 hours.

  • Validation Check: TLC (Hexane:EtOAc 7:3). The starting material spot (

    ) should disappear, and a new lower spot ( ) should appear.

• Precipitation: Cool the reaction mixture to room temperature, then pour into 100 mL ice-cold water. A white precipitate should form immediately.

• Filtration: Filter the solid using a Buchner funnel. Wash with 2 x 10 mL cold water.

• Recrystallization: Recrystallize from Ethanol/Water (1:1) to obtain needle-like crystals.

• Characterization (Required for Release):

  • Melting Point: Expected range:

    .

  • 1H NMR (DMSO-d6): Look for the C4-H singlet around

    7.3 ppm and the broad NH singlet around 13.5 ppm.

Figure 2: Step-by-step synthesis and validation workflow for 3,5-diphenyl-1H-pyrazole.

Protocol B: In Vitro Kinase Inhibition Screening (General)

Objective: Determine the

of the synthesized pyrazole derivative against a target kinase (e.g., VEGFR2).

• Preparation: Dissolve compound in 100% DMSO to 10 mM stock. Serial dilute (1:3) to generate 10 concentrations (range 10

  M to 0.5 nM).

• Reaction: Mix kinase, ATP (

  concentration), substrate peptide, and inhibitor in assay buffer (HEPES, , DTT).

• Incubation: 60 mins at RT.

• Detection: Use ADP-Glo or similar luminescent assay to measure ATP depletion.

• Analysis: Fit data to a sigmoidal dose-response curve (Variable Slope).

Comparative Data: Pyrazole Efficacy

The following table summarizes the efficacy of key pyrazole-based drugs and derivatives from recent literature.

Drug/Compound	Target	Indication	IC50 / Kd	Reference
Crizotinib	ALK / ROS1	NSCLC	~20 nM (Ki)	[1]
Ruxolitinib	JAK1 / JAK2	Myelofibrosis	3.3 nM (JAK1)	[2]
Celecoxib	COX-2	Inflammation	40 nM	[3]
Compound 49	VEGFR-2	Cancer (Colon)	0.03 M	[4]
Compound 7a	HepG2	Liver Cancer	6.1 M	[5]

Future Directions

The field is moving beyond simple inhibition.

• PROTACs: Using pyrazole ligands (like Ibrutinib derivatives) as the "warhead" to recruit E3 ligases for targeted protein degradation.

• Green Synthesis: Mechanochemical (ball-milling) synthesis of pyrazoles is emerging as a solvent-free alternative, reducing environmental impact while maintaining high yields [6].

References

• Cui, J. J., et al. (2011). Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK). Journal of Medicinal Chemistry. Link

• Verstovsek, S., et al. (2010). Safety and Efficacy of INCB018424, a JAK1 and JAK2 Inhibitor, in Myelofibrosis. New England Journal of Medicine. Link

• Penning, T. D., et al. (1997). Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry. Link

• Ruzi, et al. (2023). Pyrazolo[3,4-d]pyrimidine derivatives bearing carbon-aryl(heteryl)idene moieties as potential anticancer agents.[7] MDPI. Link

• Elhenawy, A. A., et al. (2021).[8] Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega. Link

• RSC Review. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances. Link

Sources

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• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents | MDPI [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

The Pyrazole Scaffold in Oncology: Mechanistic Versatility and Structural Optimization

Executive Summary

In the realm of small-molecule drug discovery, the pyrazole ring (1,2-diazole) stands as a "privileged scaffold."[1] Its ubiquity in FDA-approved oncology drugs—ranging from Crizotinib to Ruxolitinib —is not coincidental but a result of its unique physicochemical properties. The pyrazole moiety serves as an exceptional bioisostere, capable of acting as both a hydrogen bond donor and acceptor, allowing it to mimic the adenine ring of ATP. This capability makes it a cornerstone in the design of ATP-competitive kinase inhibitors.

This guide moves beyond basic textbook definitions to provide a rigorous technical analysis of pyrazole-based anticancer agents. We will dissect the Structure-Activity Relationship (SAR), map the inhibition pathways, and provide validated experimental protocols for synthesis and evaluation.

Part 1: The Pharmacophore Advantage

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[2][3] Its success in oncology stems from three critical molecular characteristics:

• Tautomeric Versatility: Unsubstituted pyrazoles exist in tautomeric equilibrium (

  - and -isomers). This fluidity allows the molecule to adapt its binding face to the steric constraints of a protein's active site.

• Hinge Region Binding: In kinase inhibitors, the pyrazole nitrogen atoms frequently form bidentate hydrogen bonds with the amino acid residues in the "hinge region" of the kinase ATP-binding pocket.

• Scaffold Rigidity: The aromatic nature of the ring provides a rigid spacer that orients substituents (aryl, amide, or urea groups) into hydrophobic pockets (selectivity filters) adjacent to the ATP site.

Part 2: Mechanisms of Action (The "How")

While pyrazoles are most famous as Tyrosine Kinase Inhibitors (TKIs) , their utility extends to tubulin polymerization inhibition and anti-angiogenesis.

Kinase Inhibition Cascades

The primary mechanism involves competitive inhibition at the ATP-binding site of receptor tyrosine kinases (RTKs) such as EGFR , VEGFR , and PDGFR , or non-receptor kinases like JAK and BTK . By occupying the ATP pocket, pyrazole derivatives prevent the phosphorylation of downstream effectors, effectively shutting down survival pathways like RAS/RAF/MEK/ERK and PI3K/AKT/mTOR .

Visualization: The Blockade

The following diagram illustrates where pyrazole-based inhibitors intervene in the signal transduction cascade.

Figure 1: Schematic representation of RTK signaling pathways (MAPK and PI3K/AKT) and the intervention point of pyrazole-based ATP-competitive inhibitors.

Part 3: Structure-Activity Relationship (SAR) Deep Dive

Designing a potent pyrazole requires precise manipulation of its substituents. The table below summarizes the current consensus on SAR optimization for anticancer activity.

Position	Chemical Modification	Biological Effect	Mechanistic Rationale
N1 (Nitrogen)	Aryl / Heteroaryl substitution (e.g., Phenyl, Pyridine)	Increased Potency	enhancing lipophilicity facilitates cell membrane penetration; aromatic stacking within the binding pocket.
C3	Bulky groups (e.g., , t-butyl) or Amides	Selectivity Modulation	Targets the "gatekeeper" residue in kinases. Electron-withdrawing groups often increase metabolic stability.
C4	Halogens (Cl, Br) or Electrophilic linkers	Reactivity / Binding	Halogens can fill small hydrophobic pockets. Electrophilic groups (e.g., acrylamides) enable covalent binding (e.g., Ibrutinib analogs).
C5	Small alkyl or Amino groups	H-Bonding Capacity	Often acts as a hydrogen bond donor to the hinge region backbone (Glu/Leu residues).

Part 4: Experimental Protocols (The "How-To")

As an application scientist, I emphasize that the quality of your data depends on the purity of your synthesis and the rigor of your bioassay.

Workflow: Microwave-Assisted Synthesis (Green Chemistry)

Why this method? Traditional Knorr synthesis requires hours of reflux. Microwave irradiation reduces reaction time to minutes and improves yield, essential for high-throughput library generation.

Protocol:

• Reagents: Mix equimolar amounts (1.0 mmol) of the appropriate

  -diketone (or chalcone) and hydrazine hydrate (or substituted hydrazine) in 5 mL of Ethanol.

• Catalyst: Add a catalytic amount of Glacial Acetic Acid (approx. 2-3 drops) or a solid acid catalyst (e.g., silica-sulfuric acid) for green compliance.

• Irradiation: Place the reaction vessel in a dedicated microwave reactor (e.g., CEM Discover).

  • Settings: 140°C, 200W, high stirring.

  • Time: 5–10 minutes (monitor via TLC).

• Work-up: Pour the reaction mixture into crushed ice. The pyrazole derivative usually precipitates as a solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from Ethanol/Water (7:3).

  • Validation: Confirm structure via

    -NMR (look for the characteristic pyrazole C4-H singlet around 6.0–7.0 ppm if unsubstituted).

Workflow: MTT Cytotoxicity Assay

Why this method? It measures metabolic activity (NAD(P)H-dependent cellular oxidoreductase enzymes) as a proxy for viability.

Protocol:

• Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates at a density of

  cells/well. Incubate for 24h at 37°C/5% .

• Treatment: Dissolve pyrazole compounds in DMSO. Prepare serial dilutions.

  • Critical: Final DMSO concentration in the well must be

    to avoid solvent toxicity.

• Incubation: Treat cells for 48–72 hours.

• MTT Addition: Add 10

  L of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Observation: Look for purple formazan crystals.[4]

• Solubilization: Aspirate media carefully. Add 100

  L DMSO to dissolve crystals.

• Measurement: Read absorbance at 570 nm. Calculate

  using non-linear regression (GraphPad Prism).

Visualization: Discovery Workflow

Figure 2: Iterative drug discovery workflow for pyrazole derivatives.

Part 5: Clinical Landscape & Approved Therapeutics[3][5]

The transition from bench to bedside is validated by the following FDA-approved agents containing the pyrazole core.

Drug Name	Target	Indication	Pyrazole Role
Crizotinib	ALK / ROS1	NSCLC (Lung Cancer)	Central scaffold orienting the 2-aminopyridine and piperidine rings.
Ruxolitinib	JAK1 / JAK2	Myelofibrosis	Forms key H-bonds with the hinge region of the Janus Kinase.
Axitinib	VEGFR 1/2/3	Renal Cell Carcinoma	Indazole (fused pyrazole) derivative acting as a potent angiogenesis inhibitor.
Encorafenib	BRAF V600E	Melanoma	Pyrazole ring stabilizes the inhibitor in the active conformation of the mutated kinase.
Pirtobrutinib	BTK (Non-covalent)	Mantle Cell Lymphoma	A reversible inhibitor where the pyrazole aids in high-affinity binding without covalent attachment.

References

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances, 2025.

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 2022.

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Pharmaceuticals, 2021.

• FDA-Approved Oncology Therapies. OncoKB, 2025.

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Advances, 2023.

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Antimicrobial and Antifungal Efficacy of Pyrazole Derivatives

Executive Summary: The Pyrazole Advantage

In the escalating crisis of Antimicrobial Resistance (AMR), the pyrazole scaffold (

) has emerged as a critical pharmacophore. Unlike traditional antibiotics that often suffer from rapid resistance development, pyrazole derivatives offer a versatile "privileged structure" capable of multi-target engagement.

This guide analyzes the technical efficacy of these derivatives, focusing on their dual-action mechanisms—inhibiting bacterial DNA Gyrase and fungal CYP51—and provides validated protocols for their synthesis and biological evaluation.

Mechanistic Pharmacodynamics

To design effective drugs, we must first understand the molecular targets. Pyrazoles exhibit a unique ability to cross-react with prokaryotic and eukaryotic targets due to their planar, electron-rich nitrogen system which facilitates

-stacking and hydrogen bonding in enzyme active sites.

Bacterial Target: DNA Gyrase (Topoisomerase II)

In Gram-positive and Gram-negative bacteria, pyrazole derivatives primarily target DNA Gyrase subunit B . By competitively binding to the ATP-binding pocket, they prevent the energy transduction required for DNA supercoiling, leading to replication arrest and cell death. This mechanism mimics the efficacy of fluoroquinolones but often bypasses specific resistance mutations due to different binding modes.

Fungal Target: CYP51 (Lanosterol 14 -demethylase)

In fungal pathogens (e.g., Candida albicans), pyrazoles inhibit CYP51 , a cytochrome P450 enzyme essential for ergosterol biosynthesis. Inhibition leads to the accumulation of toxic methylated sterols and depletion of ergosterol, compromising membrane integrity.

Visualizing the Dual-Pathway

The following diagram illustrates the distinct molecular pathways engaged by pyrazole derivatives.

Figure 1: Dual-mechanism pathways of pyrazole derivatives targeting bacterial DNA replication and fungal membrane stability.

Structure-Activity Relationship (SAR) Atlas

The efficacy of a pyrazole derivative is strictly governed by the substituents at positions N1, C3, C4, and C5.

Critical Substitution Zones

• N1 Position (Bioavailability): Substitution with phenyl or heterocyclic rings (e.g., benzothiazole) significantly enhances lipophilicity, aiding membrane penetration.

• C3 & C5 Positions (Steric Fit): Bulky aryl groups (e.g., 3,4,5-trimethoxyphenyl) at these positions create favorable hydrophobic interactions within the DNA Gyrase active site.

• C4 Position (Electronic Tuning): This is the "linker" zone. Introducing electron-withdrawing groups (EWG) like

  , , or increases the acidity of the ring protons, enhancing hydrogen bonding capability. Hybrids (e.g., Pyrazole-Coumarin) attached here show superior potency.

Comparative Potency Data

The table below summarizes recent experimental data comparing novel pyrazole hybrids against standard controls.

Compound Class	Target Organism	MIC ( g/mL)	Reference Standard (MIC)	SAR Insight
Pyrazole-Ciprofloxacin Hybrid	S. aureus (MRSA)	0.125	Ciprofloxacin (0.125)	C7-piperazinyl linkage retains fluoroquinolone potency [5].
Imidazo-Thiadiazole Pyrazole	E. coli	0.25	Ampicillin (2.0)	Thiadiazole moiety enhances Gram-negative penetration [6].
Pyrano-Pyrazole (5c)	K. pneumoniae	6.25	Gentamicin (4.0)	Fused pyran ring improves stability but slightly lowers potency [4].
Benzofuran-Pyrazole	C. albicans	12.5	Fluconazole (8.0)	Benzofuran adds lipophilicity required for fungal cell entry [3].

Synthesis Protocol: The Chalcone Route

Objective: Synthesize 3,5-diphenyl-1H-pyrazole via the Claisen-Schmidt condensation followed by heterocyclization. This route is preferred for its robustness and high yield.

Reagents & Equipment

• Reactants: Acetophenone (10 mmol), Benzaldehyde (10 mmol), Hydrazine Hydrate (20 mmol).

• Catalysts/Solvents: NaOH (40%), Ethanol (99%), Glacial Acetic Acid.

• Apparatus: Round-bottom flask (100 mL), Reflux condenser, Magnetic stirrer, Ice bath.

Step-by-Step Workflow

• Chalcone Formation (Intermediate):

  • Mix Acetophenone and Benzaldehyde in 20 mL Ethanol.

  • Add 5 mL of 40% NaOH dropwise while stirring at 0-5°C.

  • Stir for 3 hours at room temperature. A yellow precipitate (Chalcone) will form.

  • Acidify with dilute HCl, filter, and recrystallize from ethanol.

• Heterocyclization (Pyrazole Formation):

  • Dissolve the purified Chalcone (1 eq) in 20 mL Glacial Acetic Acid.

  • Add Hydrazine Hydrate (2 eq).

  • Reflux the mixture at 80-90°C for 6–8 hours.

  • Pour the hot solution into crushed ice to precipitate the pyrazole.

• Purification:

  • Filter the solid and wash with cold water (remove excess acid).

  • Recrystallize from ethanol to obtain pure crystals.

Figure 2: Synthetic pathway from chalcone precursors to pyrazole derivatives.

Bioassay Validation: CLSI Broth Microdilution

Objective: Determine the Minimum Inhibitory Concentration (MIC) accurately. Standard: Adheres to CLSI M07 guidelines [7].

Protocol Logic

We use Broth Microdilution over Agar Diffusion because it provides quantitative data (exact MIC) rather than qualitative (zone size), which is crucial for SAR optimization.

Procedure

• Inoculum Preparation:

  • Prepare a direct colony suspension of the test organism (e.g., S. aureus ATCC 29213) in saline.

  • Adjust turbidity to 0.5 McFarland Standard (

    CFU/mL).

  • Dilute 1:100 in Mueller-Hinton Broth (MHB) to reach final assay concentration of

    CFU/mL.

• Plate Setup (96-well):

  • Stock Solution: Dissolve pyrazole derivative in DMSO (max 1% final concentration to avoid solvent toxicity).

  • Serial Dilution: Add 100

    L of MHB to wells. Perform 2-fold serial dilutions of the drug (Range: 128 g/mL to 0.25 g/mL).

• Inoculation & Incubation:

  • Add 100

    L of the diluted bacterial suspension to each well.[1]

  • Controls:

    • Growth Control:[1] Bacteria + Broth + DMSO (No Drug).

    • Sterility Control: Broth only.

    • Positive Control:[2][3] Ciprofloxacin (Bacteria + Standard Drug).

  • Incubate at 35

    2°C for 16–20 hours (Bacteria) or 24–48 hours (Fungi).

• Readout (Resazurin Assay):

  • Add 30

    L of 0.015% Resazurin dye to each well.

  • Incubate for 1 hour.

  • Interpretation: Blue = No Growth (Inhibition); Pink = Growth (Live bacteria reduce resazurin to resorufin).

  • MIC: The lowest concentration well that remains Blue .

References

• Morsy, A. R. I., et al. (2024).[2] Antiviral activity of pyrazole derivatives bearing a hydroxyquinoline scaffold against SARS-CoV-2, HCoV-229E, MERS-CoV, and IBV propagation.[2] RSC Advances.

• Rai, A., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI Molecules.

• Hassan, A. S., et al. (2023). New Benzofuran–Pyrazole-Based Compounds as Promising Antimicrobial Agents: Design, Synthesis, DNA Gyrase B Inhibition. MDPI Pharmaceuticals.

• Boulebd, H., et al. (2021).[2] Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. Biointerface Research.

• Desai, N. C., et al. (2023).[4][5] Design, synthesis, and biological evaluation of pyrazole–ciprofloxacin hybrids as antibacterial and antibiofilm agents. NIH PubMed Central.

• Zhang, L., et al. (2024).[2] Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. Journal of Enzyme Inhibition and Medicinal Chemistry.

• CLSI. (2023). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute.

Sources

• 1. rr-asia.woah.org [rr-asia.woah.org]
• 2. Antiviral activity of pyrazole derivatives bearing a hydroxyquinoline scaffold against SARS-CoV-2, HCoV- 229E , MERS-CoV, and IBV propagation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04728A [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Pd-Catalyzed Cross-Coupling for Pyrazole Functionalization

This Application Note is designed for medicinal chemists and process scientists seeking robust, scalable solutions for pyrazole functionalization. It prioritizes experimental reliability and mechanistic understanding over exhaustive literature listing.

Strategic Overview: The Pyrazole Challenge

Pyrazoles are "privileged scaffolds" in drug discovery (e.g., Celecoxib, Ruxolitinib) due to their ability to act as bioisosteres for amides and their robust hydrogen-bonding profiles. However, functionalizing them via Palladium catalysis presents two specific mechanistic hurdles:

• The "Coordination Poison" Effect: The pyridine-like nitrogen (N2) is a strong

  -donor. In low-steric environments, it displaces phosphine ligands from the Pd center, forming stable, inactive [Pd(pyrazole)2L2] complexes.

  • Solution: Use bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, tBuXPhos) or N-protecting groups to sterically hinder this interaction.

• Regiochemical Ambiguity: Unprotected pyrazoles undergo rapid annular tautomerism (

  ), making site-selective C-H functionalization impossible without fixed protecting groups.

Regioselectivity Landscape

The electronic properties of the pyrazole ring dictate the preferred site of palladation.

• C4-Position: Nucleophilic. Reacts readily with electrophiles (Halogenation) and participates in Suzuki couplings as the nucleophile (Boronic acid) or electrophile (Halide).

• C5-Position: Acidic (

  in DMSO for N-methyl). The most favorable site for Direct C-H Arylation via the Concerted Metallation-Deprotonation (CMD) mechanism.

• C3-Position: Least reactive in direct arylation.[1] Access usually requires starting from pre-functionalized building blocks or N-oxide chemistry.

Figure 1: Reactivity map of N-substituted pyrazoles indicating the preferred catalytic strategies for each position.

Detailed Experimental Protocols

Protocol A: C4-Arylation via Suzuki-Miyaura Coupling

Objective: Coupling of 4-bromo-1-methyl-1H-pyrazole with aryl boronic acids. Mechanism: Standard Pd(0)/Pd(II) cycle. The electron-rich pyrazole ring can retard reductive elimination; therefore, electron-poor aryl boronic acids react faster.

Reagents:

• Substrate: 4-Bromo-1-methyl-1H-pyrazole (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst:

  (3-5 mol%)

• Base:

  (2.0 M aq. solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

• Setup: Charge a microwave vial or Schlenk tube with the bromopyrazole (1.0 mmol, 161 mg), aryl boronic acid (1.5 mmol), and

  (0.03 mmol, 25 mg).

• Inerting: Cap the vessel and purge with Argon/Nitrogen for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and 2.0 M aq.

  (1.5 mL) via syringe.

• Reaction: Heat to 90°C for 4–12 hours. (Microwave: 120°C for 30 mins).

  • Checkpoint: Monitor by LCMS.[2] The bromide is the limiting reagent. If conversion stalls, add 1 mol% fresh catalyst.

• Workup: Cool to RT. Dilute with EtOAc (20 mL) and water (20 mL). Separate phases. Extract aqueous layer with EtOAc (2 x 10 mL).

• Purification: Dry organics over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Critical Note: For highly hindered boronic acids, switch the catalyst to Pd(OAc)2 / SPhos (1:2 ratio) to facilitate oxidative addition and transmetalation.

Protocol B: Direct C5-H Arylation (Atom Economy Route)

Objective: Direct functionalization of N-methylpyrazole with Aryl Bromides. Mechanism: Concerted Metallation-Deprotonation (CMD). A carbonate or carboxylate base assists the Pd(II) in breaking the C5-H bond. Prerequisite: The N1 position must be substituted (Methyl, SEM, etc.) to direct the catalyst to C5 and prevent N-arylation.

Reagents:

• Substrate: 1-Methyl-1H-pyrazole (1.0 equiv) — Used in excess (1.5 equiv) if cheap.

• Coupling Partner: Aryl Bromide (1.0 equiv)[3]

• Catalyst:

  (5 mol%)[4]

• Ligand:

  (10 mol%) or DavePhos (for difficult substrates)

• Base:

  (2.0 equiv) — Crucial for CMD mechanism.

• Solvent: DMA (Dimethylacetamide), Anhydrous.

Step-by-Step Procedure:

• Drying: Flame-dry a reaction tube under vacuum and refill with Argon.

• Charge: Add

  (11 mg, 0.05 mmol), Ligand (0.10 mmol), KOAc (2 mmol, 196 mg), and Aryl Bromide (1.0 mmol).

• Liquid Addition: Add DMA (4 mL) and 1-Methylpyrazole (1.5 mmol, 120 µL).

• Reaction: Heat to 140°C for 16 hours.

  • Why High Temp? C-H activation has a higher activation energy than traditional cross-coupling.

• Filtration: Cool to RT. Filter the suspension through a Celite pad to remove Pd black and inorganic salts. Wash with EtOAc.

• Purification: The high boiling point of DMA requires multiple water washes (3x) during extraction to remove the solvent, or direct loading onto a reverse-phase column.

Protocol C: N-Arylation (Buchwald-Hartwig)

Objective: Attaching an aryl group to the pyrazole Nitrogen.[5] Challenge: Competitive C-arylation and catalyst poisoning.

Reagents:

• Substrate: Unprotected Pyrazole (1.0 equiv)

• Coupling Partner: Aryl Iodide or Bromide (1.1 equiv)

• Catalyst:

  (Classical) or / tBuXPhos (Modern)

• Base:

  or (2.0 equiv)

• Solvent: Toluene or Dioxane.

Modern Pd-Protocol (Recommended for Drug Discovery):

• Combine Pyrazole (1.0 mmol), Aryl Bromide (1.1 mmol),

  (1.5 mol%), and tBuXPhos (3.5 mol%).

• Add Base:

  (granular, 2.0 equiv).

• Add Toluene (3 mL) and heat to 100°C for 12 hours.

  • Note: tBuXPhos is bulky enough to prevent the pyrazole product from binding to the Pd center, ensuring high turnover.

Data Summary & Troubleshooting

Reaction Condition Screening Matrix

Variable	Standard Suzuki (C4)	Direct Arylation (C5)	N-Arylation
Catalyst	Pd(dppf)Cl2, Pd(PPh3)4	Pd(OAc)2	Pd2(dba)3 / tBuXPhos
Base	Na2CO3, K2CO3 (Aq)	KOAc, PivOK (Anhydrous)	K3PO4, Cs2CO3
Solvent	Dioxane/H2O, DMF	DMA, NMP	Toluene, Dioxane
Temp	80–100°C	130–150°C	100–110°C
Key Additive	None	Ag2CO3 (optional oxidant)	None

Troubleshooting Guide

• Problem: Low conversion in Suzuki Coupling.

  • Diagnosis: Protodeboronation of the pyrazole boronic acid.

  • Fix: Switch to Pyrazole Pinacol Ester (more stable). Lower temp to 80°C. Use anhydrous conditions with CsF base.

• Problem: Regioselectivity issues in C-H activation (C5 vs C4 mix).

  • Diagnosis: C4 position is accessible.

  • Fix: Block C4 with a removable group (e.g., Cl, Br, COOEt).[3] If blocking isn't possible, use a bulky directing group on N1.

• Problem: Pd Black precipitation immediately upon heating.

  • Diagnosis: Catalyst decomposition due to lack of ligand stabilization.

  • Fix: Increase Ligand:Pd ratio to 3:1. Ensure thorough degassing (O2 kills active species).

References

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Source: ResearchGate. URL:[Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation. Source: Comptes Rendus Chimie (Académie des Sciences). URL:[Link][6]

• Regioselective Palladium-Catalyzed Arylation of 4-Chloropyrazoles. Source: Organic Letters (ACS Publications). URL:[Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles. Source: The Chemical Record (NIH/PMC). URL:[Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Source: Journal of Organic Chemistry (NIH/PMC). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]
• 4. Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of Pyrazole Derivatives

Executive Summary

This guide details the accelerated synthesis of pyrazole derivatives using Microwave-Assisted Organic Synthesis (MAOS). Pyrazoles are a cornerstone pharmacophore in medicinal chemistry, present in blockbuster drugs like Celecoxib (Celebrex®) and Rimonabant. Conventional thermal synthesis often suffers from long reaction times (hours to days), harsh conditions, and regioselectivity issues.

By leveraging dielectric heating , this protocol reduces reaction times to minutes while significantly improving yield and purity.[1] This document provides three distinct, self-validating protocols:

• Standard Knorr Synthesis: The condensation of 1,3-diketones with hydrazines.

• Chalcone Route: A regioselective approach via

  -unsaturated ketones.

• Green Aqueous Synthesis: A solvent-free/water-based approach for sustainability.[2]

Mechanistic Insight: The Microwave Advantage

Dielectric Heating vs. Conduction

Unlike conventional heating, which relies on thermal conduction from the vessel wall (creating temperature gradients), microwave irradiation heats the solvent and reactants directly through dipolar polarization and ionic conduction .

• Dipolar Polarization: Polar molecules (solvents like EtOH, reactants like hydrazine) align with the oscillating electric field. The friction from this reorientation generates internal heat.

• The "Superheating" Effect: Solvents can be heated 10–20°C above their atmospheric boiling points in sealed vessels, exponentially increasing the reaction rate (Arrhenius law).

Reaction Mechanism (Cyclocondensation)

The synthesis generally proceeds via the nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration and cyclization.

Figure 1: Mechanistic flow of microwave-assisted pyrazole synthesis. MW irradiation accelerates the initial nucleophilic attack and the dehydration step.

Application Note 1: Accelerated Knorr Synthesis

Target: Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole. Scope: General procedure for reacting 1,3-diketones with aryl hydrazines.

Reagents & Equipment

• Reactants: Ethyl acetoacetate (1.0 equiv), Phenylhydrazine (1.0 equiv).

• Solvent: Ethanol (Absorbs MW well; tan

  = 0.941).

• Catalyst: Glacial Acetic Acid (cat. amount, 2-3 drops).

• Equipment: Single-mode microwave reactor (e.g., CEM Discover or Anton Paar Monowave).

Protocol

• Preparation: In a 10 mL borosilicate microwave vial, dissolve 1.30 g (10 mmol) of ethyl acetoacetate in 2 mL of Ethanol.

• Addition: Add 1.08 g (10 mmol) of phenylhydrazine dropwise. Caution: Exothermic reaction. Add 2 drops of glacial acetic acid.

• Sealing: Cap the vial with a PTFE-lined septum.

• Irradiation Parameters:

  • Mode: Dynamic Power (Maintain Temperature).

  • Temp: 100°C.

  • Hold Time: 2 minutes.

  • Pressure Limit: 200 psi (Safety cutoff).

  • Stirring: High (magnetic stir bar is critical to prevent hot spots).

• Workup: Cool to room temperature (compressed air cooling). The product often precipitates directly. If not, pour into 20 mL ice water.

• Purification: Filter the solid and recrystallize from ethanol/water (1:1).

Data Comparison: MW vs. Conventional

Table 1: Efficiency comparison for 1,3-diketone condensation.

Parameter	Conventional Reflux	Microwave Method	Improvement
Temperature	78°C (boiling EtOH)	100°C (Pressurized)	+22°C
Time	3 - 4 Hours	2 - 5 Minutes	98% Reduction
Yield	75 - 82%	92 - 96%	+14%
Solvent Vol	20 - 50 mL	2 - 3 mL	10x Reduction

Application Note 2: Regioselective Chalcone Route

Target: Synthesis of 1,3,5-triphenyl-1H-pyrazole. Scope: Used when specific substitution patterns are required that are difficult to achieve via Knorr synthesis.

Workflow Logic

This method involves a Michael addition followed by cyclization. The MW energy helps overcome the activation barrier of the initial 1,4-addition.

Figure 2: Workflow for Chalcone-based synthesis. Note that intermediate pyrazolines are often formed and require oxidative aromatization.

Protocol

• Reactants: Chalcone (1 mmol) and Phenylhydrazine (1.2 mmol).

• Solvent: Glacial Acetic Acid (3 mL). Note: AcOH acts as both solvent and catalyst.

• MW Conditions: 120°C for 5 minutes.

• Self-Validation Check:

  • TLC Monitoring: Mobile phase 20% Ethyl Acetate in Hexane.

  • Checkpoint: Chalcone starting material (bright yellow/UV active) should disappear. Pyrazoline intermediate is often fluorescent blue/green under UV (365nm).

• Workup: Pour into crushed ice. Neutralize with 10% NaHCO₃ to precipitate the solid.

Application Note 3: Green Chemistry (Aqueous/Solvent-Free)

Target: Eco-friendly synthesis of pyrazoles. Concept: Water is a poor solvent for organics but an excellent microwave absorber (high dielectric constant

). At high temperatures in a sealed vessel, water acts as a pseudo-organic solvent.

Protocol

• Mixture: Mix 1,3-diketone (1 mmol) and Hydrazine Hydrate (1 mmol) in a MW vial.

• Solvent: Add 2 mL deionized water. (Reactants will likely form a suspension).

• MW Conditions: 140°C for 5 minutes.

  • Note: Water generates high pressure. Ensure vessel is rated for >300 psi.

• Result: The product usually separates as an oil or solid upon cooling, as it is insoluble in water at RT.

• Green Metric: Atom economy is high; the only byproduct is water. No organic waste is generated during the reaction phase.

Troubleshooting & Optimization (Expert Tips)

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete conversion due to low MW absorption.	Add a "doping" agent (ionic liquid or small amount of polar solvent) to increase heating efficiency.
Vessel Failure	Excessive pressure from volatile solvents.	Use a solvent with a higher boiling point or reduce the reaction fill volume (keep <50% capacity).
Regio-isomers	Lack of selectivity in unsymmetrical diketones.	Lower the MW temperature and extend time (kinetic vs thermodynamic control), or switch solvent polarity.
Superheating	Stir bar failure.	Ensure vigorous magnetic stirring. MW fields can decouple stir bars; use rare-earth magnets if possible.

References

• Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles. National Institutes of Health (PubMed). Retrieved from [Link]

• Microwave dielectric heating in synthetic organic chemistry. Chemical Society Reviews. (2008). Retrieved from [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method. MDPI. Retrieved from [Link]

• Theory of Microwave Heating for Organic Synthesis. CEM Corporation. Retrieved from [Link]

Sources

• 1. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 2. gsconlinepress.com [gsconlinepress.com]

Technical Notes & Optimization

Optimizing Vilsmeier-Haack reaction conditions for pyrazoles.

Technical Support Center: Vilsmeier-Haack Formylation of Pyrazoles Ticket Subject: Optimization & Troubleshooting Guide for Pyrazole-4-carbaldehyde Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Engine" of Pyrazole Functionalization

Welcome to the technical support hub. You are likely here because you need to install a formyl group (-CHO) at the C4 position of a pyrazole ring.[1] This is a critical step in synthesizing kinase inhibitors and agrochemicals. While the Vilsmeier-Haack (VH) reaction is the industry standard for this transformation, pyrazoles present unique challenges compared to electron-rich pyrroles or indoles. They are less nucleophilic, often requiring "forcing" conditions that can lead to thermal runaways or "tar" formation if not managed correctly.[1]

This guide treats the reaction not as a recipe, but as a system with three distinct modules: Reagent Formation , Substrate Coupling , and Hydrolytic Work-up .

Module 1: The Vilsmeier Reagent (The Active Species)

User Question: My reaction mixture turns black immediately upon adding POCl

to DMF, and I see low conversion. What is happening?

Technical Diagnosis: You are likely experiencing thermal decomposition of the Vilsmeier reagent .[2][3] The formation of the chloroiminium salt (the active electrophile) is highly exothermic.[1] If the temperature spikes above 20°C during this step, the reagent can self-degrade into dimethylcarbamoyl chloride (a carcinogen) and tars, effectively lowering the concentration of the active species.

The Protocol (Self-Validating System):

• Chill: Cool anhydrous DMF (5–10 equiv) to 0°C or -10°C under inert atmosphere (Ar/N

  ).

• Add: Add POCl

  (1.1–1.5 equiv) dropwise.

• Validate: Monitor the internal temperature. Do not allow it to exceed 5°C.

• Observe: A white or pale yellow precipitate (the Vilsmeier salt) should form.[1] If it turns dark brown/black here, abort and restart; the reagent is compromised.

Mechanistic Insight: The reaction between DMF and POCl

creates an electrophilic chloroiminium ion.[1][4] This species is unstable at high temperatures in the absence of a substrate.[1]

Figure 1: Formation pathway of the active Vilsmeier reagent showing the critical thermal decomposition risk.[1]

Module 2: Reaction Optimization (The "Cook")

User Question: I am using standard conditions (RT overnight), but my pyrazole is recovering unreacted. How do I push the conversion?

Technical Diagnosis: Pyrazoles are electron-rich but significantly less reactive than pyrroles due to the electronegative nitrogen in the ring.[1] N-substituted pyrazoles (especially N-phenyl) can be further deactivated. Standard room temperature (RT) protocols often fail.

Optimization Matrix:

Variable	Standard Condition	Optimized for Pyrazoles	Why?
Temperature	25°C	60°C – 90°C	Overcomes the activation energy barrier for the electrophilic attack on C4.
Stoichiometry	1.1 equiv POCl	3.0 – 5.0 equiv POCl	Excess reagent drives the equilibrium, compensating for reagent decomposition at higher temps.
Solvent	DCM or neat DMF	Neat DMF	DMF acts as both reactant and solvent, stabilizing the charged intermediate at high temperatures.[1]
Time	12-24 h	2-6 h	Prolonged heating leads to polymerization.[1] Monitor by TLC/LCMS every hour.

The "Ramping" Protocol:

• Dissolve: Dissolve your pyrazole in a minimum amount of DMF.[1]

• Add: Add this solution dropwise to the pre-formed, cold Vilsmeier reagent (from Module 1).

• Ramp: Allow the mixture to warm to RT, then heat to 70–80°C .

• Monitor: Check LCMS. You will NOT see the aldehyde product yet.[1] You will see the iminium intermediate (M+ mass corresponding to Product + Dimethylamine - Oxygen).[1] This is normal.

Module 3: Work-up & Isolation (The "Crash")

User Question: My LCMS showed the intermediate, but after quenching with water, I got a mixture of starting material and "gunk." Where is my aldehyde?

Technical Diagnosis: This is a Hydrolysis Failure .[1] The intermediate iminium salt is stable in acidic water.[1] If you simply add water, the equilibrium may revert or the hydrolysis may be incomplete.[1] You must buffer the quench to drive the release of dimethylamine.

Troubleshooting Guide:

• Issue: Incomplete Hydrolysis.

• Fix: Use Sodium Acetate (NaOAc) or Sodium Carbonate (Na

  CO ) .

• Mechanism: The iminium carbon needs to be attacked by water.[1] A buffered pH (around 8-9) facilitates the elimination of the dimethylamine moiety without degrading the aldehyde (which can happen at pH > 12 via Cannizzaro reaction).[1]

Step-by-Step Quench Protocol:

• Cool: Cool the reaction mixture to 0°C.

• Pour: Pour the mixture slowly into crushed ice (exothermic!).

• Neutralize: Add a saturated aqueous solution of Sodium Acetate (preferred) or Na

  CO slowly until pH 8.

• Heat (Optional): If the intermediate persists, heat the aqueous mixture to 50°C for 30 minutes.

• Extract: Extract with Ethyl Acetate or DCM.

Figure 2: Decision tree for the quenching process. Correct pH control is vital for aldehyde release.

Module 4: Safety & Scale-Up

User Question: We are scaling this to 100g. Are there specific thermal hazards?

Critical Safety Notice: Yes. The Vilsmeier-Haack reaction has a delayed onset exotherm .

• Accumulation: If you add POCl

  too fast at 0°C, the reaction may not start immediately.[1] When it does, the accumulated reagents will react all at once, leading to a thermal runaway (rapid pressure rise, potential explosion).

• Control: On scale, use a dosing pump. Ensure the cooling capacity of the reactor exceeds the heat generation rate (Q

  ).

• Ventilation: The reaction generates HCl gas.[1] Ensure scrubbers are active.

References

• Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction.[3][4][5][6][7][8][9][10][11] Comprehensive Organic Synthesis.[1]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction: Mechanism and Recent Literature.[1][6][8]

• Mettler Toledo. Thermal Hazards of the Vilsmeier-Haack Reaction.[1] (Process Safety Analysis).

• Kumari, S., et al. (2020).[12] Comparative study of conventional and microwave-assisted synthesis of pyrazole-4-carbaldehydes. RSC Advances.

• Chemistry Steps. Vilsmeier-Haack Reaction Mechanism and Conditions.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. ijpcbs.com [ijpcbs.com]
• 11. BiblioMed.org - Fulltext article Viewer [mail.bibliomed.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Pyrazole-4-Carbaldehyde Purification

Ticket Subject: Optimization of Isolation and Purification Protocols for 4-Formylpyrazoles Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The "Deceptive" Stability of Pyrazole Aldehydes

Welcome to the technical support hub. You are likely here because your standard purification methods—which work perfectly for benzaldehydes—are failing with your pyrazole-4-carbaldehyde intermediate.

The Core Problem: Pyrazole-4-carbaldehydes are chemically "schizophrenic." They possess:

• Amphoteric Nature: The pyrazole ring (if

  -unsubstituted) acts as both a weak acid ( ) and a weak base.

• High Polarity: The dipole moment often leads to severe "tailing" or "streaking" on silica gel.

• Vilsmeier Byproducts: The standard synthesis (Vilsmeier-Haack) generates phosphorous-based impurities and iminium salts that mimic the solubility of your product.

This guide moves beyond generic advice to provide chemically grounded, self-validating protocols.

Module 1: The Vilsmeier-Haack Workup (The "Hidden" Purification)

User Complaint: "My yield is low, and the NMR shows a mixture of aldehyde and starting material, even though TLC showed conversion."

Root Cause: Incomplete hydrolysis of the intermediate iminium salt. The Vilsmeier reagent forms a chloromethyleniminium salt.[1] If you quench with cold water and extract immediately, you often isolate the semi-hydrolyzed intermediate or the starting material regenerates.

Protocol: The Buffered Hydrolysis System

Do not simply dump the reaction into ice. Use this thermodynamic control method to ensure full conversion to the aldehyde before extraction.

• Quench: Pour the reaction mixture (DMF/POCl

  ) slowly into crushed ice (exothermic).

• The "Cook" Step (Critical):

  • Adjust pH to ~4–5 using Sodium Acetate (NaOAc) or saturated NaHCO

    .

  • Why? Extremely acidic conditions (pH < 1) stabilize the iminium salt. Extremely basic conditions (pH > 12) can cause Cannizzaro disproportionation or haloform-type cleavage.

  • Stir at room temperature or 40°C for 1–2 hours .

  • Validation: Take an aliquot, mini-workup, and check NMR for the disappearance of the iminium proton (often a broad singlet > 9 ppm, distinct from the sharp aldehyde CHO at ~9.8 ppm).

• Isolation (pH Switch):

  • For

    -alkyl pyrazoles: Neutralize to pH 7–8. The solid usually precipitates. Filter and wash with water.[2]

  • For

    -unsubstituted ( ) pyrazoles: These are trickier. See Diagram 1 below.

Visual Workflow: The pH-Switch Isolation Strategy

Figure 1: Decision tree for isolating pyrazole aldehydes based on nitrogen substitution. Note the specific use of pH switching for 1H-pyrazoles to remove non-acidic impurities.

Module 2: Bisulfite Adduct Purification (The "Magic Bullet")

User Complaint: "I have impurities with similar Rf values. Chromatography is impossible."

Solution: Chemical purification using Sodium Bisulfite.[2][3][4][5] Aldehydes form water-soluble bisulfite adducts (sulfonate salts). Most impurities (unreacted pyrazoles, inorganic tars) do not. This allows you to wash impurities away while "hiding" your product in the water layer.

Step-by-Step Protocol

• Formation:

  • Dissolve crude mixture in a minimal amount of Methanol or Ethyl Acetate .

  • Add 2–3 equivalents of saturated aqueous Sodium Bisulfite (NaHSO

    ) .

  • Shake vigorously for 15–30 minutes.

  • Observation: A white precipitate might form (the adduct), or it may remain in solution.

• Washing (The Purification):

  • If solid forms: Filter it. Wash with diethyl ether (removes non-aldehydes).

  • If liquid-liquid: Add water and DCM/EtOAc. The product is in the Aqueous Layer .[3] Discard the organic layer (contains impurities).

• Regeneration:

  • Take the solid adduct or the aqueous layer.[4][6]

  • Add Sodium Carbonate (Na

    CO ) or dilute NaOH until pH > 10.

  • Mechanism:[2][3][4][6][7][8][9] Base destroys the bisulfite adduct, regenerating the free aldehyde.

  • Extract the regenerated aldehyde with EtOAc.

Data Summary: Bisulfite Compatibility

Substrate Type	Solvent System	Success Rate	Notes
Simple Pyrazole-CHO	Water/MeOH	High	Adduct is highly soluble in water.
Lipophilic (N-Aryl)	EtOAc/Water	High	Requires vigorous shaking (biphasic).
Sterically Hindered	DMF/Water	Moderate	Heating (40°C) may be required for adduct formation.

Module 3: Chromatography Troubleshooting

User Complaint: "The compound streaks from Rf 0.5 down to the baseline."

Root Cause: The basic nitrogen of the pyrazole interacts with the acidic silanols (Si-OH) on the silica gel surface, causing drag.

The "Deactivation" Fix

Do not run a standard Hexane/EtOAc column. You must modify the stationary phase environment.

• The Triethylamine (TEA) Trick:

  • Pre-wash the silica column with mobile phase containing 1% Triethylamine .

  • Run the column with 0.5% TEA in your eluent (e.g., Hexane:EtOAc:TEA = 50:49.5:0.5).

  • Result: TEA blocks the acidic sites on the silica; pyrazole elutes as a tight band.

• Alternative Stationary Phase:

  • Switch to Neutral Alumina if silica continues to degrade the aldehyde or cause streaking.

Module 4: Recrystallization Guide

User Complaint: "It's an oil that won't solidify."

Solution: Pyrazole aldehydes often have high melting points but get stuck in a "supersaturated oil" state due to trace impurities.

Recommended Solvent Systems

Based on solubility data and standard operating procedures for heterocyclic aldehydes:

Solvent Pair	Ratio (v/v)	Protocol	Best For
EtOH / Water	1:1 to 1:3	Dissolve in hot EtOH, add hot water until cloudy, cool slowly.	Polar, -unsubstituted pyrazoles.
EtOAc / Hexane	1:4	Dissolve in min. hot EtOAc, add Hexane.	Lipophilic -substituted pyrazoles.
Toluene	Pure	Heat to boil, cool to -20°C.	High-purity polishing (removes colored tars).

Critical Tip: If the oil persists, scratch the glass side of the flask with a spatula or add a seed crystal. If no seed is available, freeze the oil in liquid nitrogen to induce a glass transition, then let it warm slowly.

References

• Meth-Cohn, O., & Stanforth, S. P. (1982). The Vilsmeier–Haack Reaction.[1][5][10] Comprehensive Organic Synthesis, 2, 777-794.

  • Foundational text on the mechanism and hydrolysis requirements of Vilsmeier salts.

• Mali, J. R., et al. (2010). Synthesis of 1H-pyrazole-4-carbaldehydes using Vilsmeier-Haack reaction. International Journal of Pharmaceutical Sciences and Research, 1(11), 88.

  • Specific protocols for pyrazole formyl

• Pellissier, H. (2020). Recent developments in the purification of aldehydes via bisulfite adducts.[2][5] Tetrahedron, 76(32), 131366.

  • Review of the bisulfite purification method, including heteroaromatic applic

• PubChem Compound Summary: 1H-Pyrazole-4-carbaldehyde. (2024).[11] National Center for Biotechnology Information.

  • Source for physical properties (pKa, solubility)

• Reich, H. J. (2023). "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison.

  • Authoritative source for pKa values of heterocyclic rings (Pyrazole pKa ~19.

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Workup [chem.rochester.edu]
• 4. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. 1H-pyrazole-4-carbaldehyde | C4H4N2O | CID 5130673 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Pd-Catalyzed Pyrazole Coupling

Status: Operational Topic: Optimization of Low Yields in Pyrazole Cross-Coupling Ticket ID: PYR-PD-001 Assigned Specialist: Senior Application Scientist

Executive Summary: The "Pyrazole Paradox"

Pyrazoles are ubiquitous in medicinal chemistry but notorious in process development. The core issue driving low yields is the "Dual-Personality" of the pyrazole nitrogen :

• Catalyst Poisoning: The pyridine-like nitrogen (

  ) is a strong -donor that displaces phosphine ligands, forming stable, inactive Pd-bis(pyrazole) complexes [1].

• Protodeboronation: In Suzuki couplings, pyrazole boronic acids are electronically unstable and prone to rapid hydrolysis (protodeboronation) before transmetalation can occur [2].

This guide addresses these failure modes with mechanistic solutions, not just "optimizations."

Part 1: Diagnostic Logic & Workflow

Before altering conditions, determine where the cycle is breaking. Use this logic flow to diagnose the root cause of your low yield.

Figure 1: Diagnostic logic tree for isolating the failure mode in Pd-catalyzed pyrazole coupling.

Part 2: Frequently Asked Questions (Technical Deep Dive)

Q1: My reaction turns black immediately, and I recover >90% starting material. Is my catalyst dead?

Diagnosis: Yes, likely due to Non-Productive Coordination (Poisoning) . Mechanism: The basic nitrogen (

) of the pyrazole coordinates to the electrophilic Pd(II) center more rapidly than the bulky phosphine ligands can re-associate. This forms a "Pd-black" precipitate or a stable resting state (Pd-N complex) that cannot undergo oxidative addition [3].

Corrective Protocol:

• Ligand Switch: Move to Dialkylbiaryl Phosphines (Buchwald Ligands) . Ligands like XPhos or BrettPhos are sterically massive. They create a "roof" over the Pd center that physically blocks the approach of the pyrazole nitrogen while still allowing the oxidative addition of the aryl halide [4].

• Use Pre-catalysts: Stop using Pd(OAc)₂ + Ligand. In situ generation is too slow. Use Pd-G3 or Pd-G4 pre-catalysts (e.g., XPhos Pd G4). These contain a pre-formed active species that enters the cycle immediately upon base activation.

Q2: In Suzuki coupling, my pyrazole boronic acid disappears, but I only see the "de-borylated" pyrazole (H-pyrazole). Why?

Diagnosis: Rapid Protodeboronation . Mechanism: Heterocyclic boronic acids are inherently unstable. The basic conditions required for Suzuki coupling facilitate the hydrolytic cleavage of the C-B bond, replacing it with C-H. This reaction is often faster than the transmetalation step [2].

Corrective Protocol:

• Boron Source: Switch from boronic acids to Pinacol Esters (BPin) or MIDA boronates . MIDA boronates slowly release the active species, keeping the concentration low and minimizing decomposition.

• Base/Solvent: Use anhydrous conditions with a mild base.

  • Standard:

    / Dioxane / Water (High risk of hydrolysis).

  • Recommended:

    (anhydrous) / n-Butanol or CsF / Toluene .

Q3: For C-N coupling (Buchwald-Hartwig), I am getting low conversion of the pyrazole amine.

Diagnosis: Reductive Elimination Failure . Mechanism: Pyrazoles are electron-rich.[1] If you are coupling a pyrazole amine with an electron-rich aryl halide, the Pd(II) intermediate is too electron-rich to undergo reductive elimination (the bond-forming step).

Corrective Protocol:

• Ligand: Use BrettPhos or RuPhos . These are specifically designed to facilitate the reductive elimination of difficult amine substrates.

• Base: Switch to LiHMDS or NaOtBu . Stronger bases ensure complete deprotonation of the amine, which drives the coordination to Palladium.

Part 3: Data & Selection Guides

Table 1: Ligand Selection Matrix for Pyrazoles

Select the ligand based on your specific coupling partner.

Coupling Type	Problematic Substrate	Recommended Ligand	Mechanism of Action
Suzuki (C-C)	1-Methyl-4-bromo-pyrazole	XPhos or SPhos	Steric bulk prevents N-coordination; high turnover for aryl chlorides.
Suzuki (C-C)	Unprotected Pyrazole (NH)	CataCXium A	High basicity facilitates transmetalation even with acidic NH present.
Buchwald (C-N)	Pyrazole-NH (Nucleophile)	BrettPhos	Promotes reductive elimination for primary/secondary amines.
Buchwald (C-N)	Halopyrazole (Electrophile)	tBuXPhos	Facilitates oxidative addition into electron-rich heteroaryl halides.

Table 2: Base Compatibility Guide

Base	pKa (conj. acid)	Use Case	Risk Factor
Cs₂CO₃	~10.3	General Purpose (Suzuki)	Mild; tolerates many functional groups.
K₃PO₄	~12.3	Anhydrous Suzuki	Good solubility in n-BuOH; reduces protodeboronation.
NaOtBu	~17.0	Buchwald (Standard)	Strong; incompatible with esters/nitriles.
LiHMDS	~26.0	Difficult Buchwald	Essential for sterically hindered couplings; strictly anhydrous.

Part 4: Visualizing the "Poisoning" Mechanism

The diagram below illustrates the competition between the productive catalytic cycle and the non-productive "poisoning" pathway caused by pyrazole nitrogen.

Figure 2: The branching path between productive coupling (Green) and catalyst poisoning (Red).

Part 5: Standardized Screening Protocol

Do not run a single reaction. Use this micro-scale screen to find the "Sweet Spot."

Scale: 50 µmol (approx 10-20 mg substrate) Vessel: 1 dram vial with septum cap or PCR tubes.

Step-by-Step:

• Stock Solutions: Prepare 0.1 M stocks of your Electrophile and Nucleophile in Dioxane.

• Catalyst Loading: Use Pd-G4 pre-catalysts (XPhos-Pd-G4, BrettPhos-Pd-G4, tBuXPhos-Pd-G4). Weigh 2.5 µmol (5 mol%) into reaction vials.

• Base Addition:

  • Vial A: K₃PO₄ (3.0 equiv) - Suzuki focus

  • Vial B: NaOtBu (2.0 equiv) - Buchwald focus

• Solvent: Add 0.5 mL solvent (Dioxane for Vial A, Toluene for Vial B).

• Execution: Heat to 80°C for 2 hours.

• Analysis: Dilute 10 µL aliquot into MeOH. Check LCMS.

  • If SM remains: Increase Temp to 100°C.

  • If Dehalogenation (Ar-H) seen: Switch solvent to n-Butanol.

References

• BenchChem Technical Support. (2025).[1][2] Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Nitrogen Heterocycles. BenchChem.[1] 2[3][4][5]

• Cox, P. A., et al. (2025). Protodeboronation of Heteroaromatic Boronic Acids: pH-Rate Profiles and Mechanistic Insights. ResearchGate.[6] 7

• Yeung, K. S., et al. (2025). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles: Overcoming Catalyst Poisoning. NIH PubMed Central. 5[4]

• WuXi AppTec. (2023). How to Wisely Design Conditions for Buchwald-Hartwig Couplings. Chemical Insights. 8[3][4][5]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Metal-free synthesis conditions for pyrazole derivatives.

Technical Support Center: Metal-Free Synthesis of Pyrazole Derivatives

Current Status: Online Operator: Senior Application Scientist Topic: Troubleshooting & Optimization of Metal-Free Pyrazole Protocols Reference ID: PYR-MF-2026

Executive Summary

Welcome to the technical support hub for metal-free pyrazole synthesis. The shift toward metal-free methodologies (e.g., iodine-mediated cyclization, 1,3-dipolar cycloaddition, and organocatalytic condensation) is driven by the strict regulatory limits on heavy metal impurities (Pd, Cu, Ru) in pharmaceutical intermediates.

This guide addresses the three most critical failure points in these workflows: Regioselectivity Collapse , Oxidative Stalling , and Purification Bottlenecks .

Module 1: Troubleshooting Regioselectivity (The Knorr & Modified Knorr)

User Question: I am condensing an unsymmetrical 1,3-diketone with methylhydrazine. I consistently get a 60:40 mixture of regioisomers (1,3,5- vs 1,5,3-substituted). How can I shift this ratio without using metal catalysts?

Technical Diagnosis: In metal-free condensation, regioselectivity is governed by the interplay between electronic differentiation of the carbonyls and solvent-mediated proton transfer . A standard ethanol/reflux protocol often fails to discriminate between the two carbonyls effectively.

Solution: Fluorinated Solvent Effect Switch your solvent from Ethanol to Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

• Mechanism: HFIP acts as a strong hydrogen-bond donor (HBD). It selectively activates the more basic carbonyl (typically the one less hindered or more electron-rich), directing the initial nucleophilic attack of the hydrazine.

• Protocol Adjustment: Run the reaction at room temperature in HFIP. This often boosts regioselectivity from ~1:1 to >95:5.

Decision Tree: Optimizing Regioselectivity

Figure 1: Decision logic for optimizing regioselectivity in metal-free condensation reactions.

Module 2: Iodine-Mediated Oxidative Cyclization

User Question: I’m using the Iodine (

) mediated method to convert -unsaturated ketones and tosylhydrazine into pyrazoles. The reaction starts but stalls at the hydrazone intermediate. Adding more iodine doesn't help.

Technical Diagnosis: The stalling is likely due to acidification of the reaction medium. The formation of the C-N bond and subsequent oxidation releases HI (hydroiodic acid). If the pH drops too low, the hydrazine becomes protonated (deactivated), and the oxidative cycle halts.

Solution: The "Buffered" Iodine Protocol You must incorporate a base that can neutralize the HI without destroying the iodine.

• Recommended Base:

  or (2.0 - 3.0 equivalents).

• Oxidant Regeneration: If you wish to use catalytic iodine (to be greener), add a terminal oxidant like

  or TBHP to regenerate in situ.

Step-by-Step Protocol:

-Mediated Synthesis

• Setup: In a round-bottom flask, dissolve the

  -unsaturated ketone (1.0 mmol) and hydrazine salt (1.2 mmol) in water or DMSO.

• Catalyst Addition: Add Molecular Iodine (

  ) (0.5 - 1.0 equiv).

  • Note: For catalytic variants, use 20 mol%

    and 2.0 equiv (30% aq).

• Buffering: Add

  (2.0 equiv) slowly.

• Reaction: Stir at 80°C for 2-4 hours. Monitor by TLC (look for disappearance of the hydrazone intermediate).

• Quench: Add saturated

  (sodium thiosulfate) to neutralize excess iodine (color changes from dark brown to clear).

• Workup: Extract with Ethyl Acetate.

Mechanism Visualization

Figure 2: Mechanistic pathway of Iodine-mediated pyrazole synthesis showing the critical neutralization step.

Module 3: Quantitative Comparison of Methods

Select the right methodology based on your substrate tolerance and green chemistry requirements.

Parameter	Method A: Condensation (Knorr)	Method B: Iodine-Mediated	Method C: 1,3-Dipolar Cycloaddition
Primary Substrates	1,3-Dicarbonyls + Hydrazines	-Unsat.[1] Ketones + Hydrazines	Diazo compounds + Alkynes
Metal Content	None	None	None (if base-mediated)
Regioselectivity	Variable (Solvent dependent)	High (Steric/Electronic control)	High (Dipole dependent)
Atom Economy	Low (Loss of )	Moderate (Loss of HI/H2O)	High (100% atom economy ideal)
Green Factor	High (Water/Ethanol possible)	High (Water solvent)	Moderate (Requires organic solvents)
Key Risk	Isomer mixtures	Acidification/Stalling	Explosion hazard (Diazo)

Module 4: FAQs - Advanced Troubleshooting

Q: I am observing a side product that looks like an iodinated pyrazole. What happened? A: You used an excess of iodine with an electron-rich aromatic ring on the pyrazole. Iodine is not just an oxidant; it is an electrophile.

• Fix: Reduce

  loading to stoichiometric amounts or switch to the catalytic system. Ensure the reaction time is not prolonged unnecessarily after cyclization.

Q: Can I use this for N-unsubstituted pyrazoles (

-pyrazoles)? A: Yes, but -pyrazoles can poison the iodine catalyst by coordinating with the iodine species.

• Fix: Use a slight excess of the oxidant or protect the nitrogen (e.g., use tosylhydrazine) and deprotect later.

Q: My product is water-soluble and hard to extract after the Iodine/Water method. A: Pyrazoles with polar groups (OH, COOH) are amphoteric.

• Fix: Do not extract. Instead, cool the aqueous reaction mixture to 4°C. Many pyrazoles will crystallize out. If not, adjust pH to the isoelectric point (usually pH ~7) to induce precipitation.

References

• Zhang, X., et al. (2014).[2] "Iodine-Mediated Regioselective Synthesis of Pyrazoles from α,β-Unsaturated Aldehydes/Ketones." The Journal of Organic Chemistry.

• Tang, M., et al. (2016).[2] "Aluminum Chloride Mediated Reactions of N-Alkylated Tosylhydrazones and Terminal Alkynes." Synthesis.

• Levchenko, V., et al. (2018).[2][3] "Preparation of 5-Fluoropyrazoles... Use of Fluorinated Alcohols."[3] The Journal of Organic Chemistry.

• Peglow, T.J., et al. (2024).[4] "Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System." Chemistry – An Asian Journal.[4]

• Gutenberg Open Science. (2023). "Electrochemical Synthesis of Pyrazolines and Pyrazoles via [3+2] Dipolar Cycloaddition."

Sources

• 1. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System under Acidic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H-NMR and 13C-NMR Analysis of Pyrazole-4-Carbaldehydes

The following guide is designed for researchers and medicinal chemists requiring a definitive protocol for the structural characterization of pyrazole-4-carbaldehydes. It synthesizes theoretical grounding with practical, field-proven methodologies.[1]

Executive Summary: The Analytical Challenge

Pyrazole-4-carbaldehydes are privileged scaffolds in drug discovery, serving as precursors for kinase inhibitors and anti-inflammatory agents.[1] However, their analysis presents a unique "performance" challenge compared to standard aromatics: dynamic tautomerism and regioisomer ambiguity .[1]

Standard 1D NMR often fails to distinguish between the biologically active 1,3-disubstituted isomer and the inactive 1,5-byproduct. This guide compares the Standard 1D Protocol against the Advanced 2D Definitive Protocol , demonstrating why the latter is the required standard for regulatory filing and structure-activity relationship (SAR) validation.

Comparative Analysis: Methodological Performance

This section objectively compares analytical approaches for assigning the structure of N-substituted pyrazole-4-carbaldehydes.

Table 1: Performance Matrix of Analytical Protocols

Feature	Standard 1D NMR (1H/13C)	Advanced 2D Protocol (NOESY/HMBC)	Performance Verdict
Regioisomer ID	Low. Relies on subtle chemical shift increments; prone to false positives.[1]	High. Provides spatial (NOE) and connectivity (HMBC) proof.	2D is Essential. 1D is insufficient for N-alkylated isomers.[1]
Tautomer Resolution	Variable. Solvent dependent.[1] Often yields broad, averaged signals in CDCl₃.[1]	N/A. (Tautomerism is best resolved by solvent choice, see Sec 3).	Solvent Critical. DMSO-d₆ is superior to CDCl₃ for NH variants.[1]
Impurity Detection	Moderate. Overlap of regioisomers often masks <5% impurity levels.[1]	High. Cross-peaks reveal minor isomers even under overlapping 1D signals.[1]	2D Preferred for process validation.[1]
Time Investment	10–15 minutes.[1]	1–2 hours (requires longer relaxation delays).	1D for screening; 2D for characterization.

Technical Deep Dive: 1H & 13C NMR Characteristics

The Core Scaffold Signals

The introduction of the formyl group (-CHO) at position 4 significantly alters the electronic landscape of the pyrazole ring, deshielding adjacent protons and carbons.

1H-NMR Signatures

• Aldehyde Proton (-CHO): A distinct singlet appearing downfield at 9.80 – 10.05 ppm .[1] This is the diagnostic handle for reaction monitoring (e.g., Vilsmeier-Haack completion).[1]

• Ring Protons (H3/H5):

  • Unsubstituted (N-H): Often appear as a broad singlet or two very close signals (~8.0 – 8.5 ppm) due to rapid annular tautomerism.[1]

  • Substituted (N-R): The symmetry breaks.[1] H5 (adjacent to N) typically resonates upfield of H3 due to the "pyridine-like" nitrogen's shielding cone, but this can invert depending on the N-substituent's anisotropy.[1] Do not rely solely on chemical shift for assignment.

13C-NMR Signatures

• Carbonyl (C=O): 184 – 186 ppm .[1]

• C3 vs C5: In N-substituted derivatives, C3 and C5 are non-equivalent.[1]

  • C5 (adjacent to N-R): Typically 130 – 134 ppm .[1]

  • C3 (adjacent to N=): Typically 138 – 142 ppm .[1]

  • C4 (ipso): 118 – 122 ppm .[1]

Solvent Effects: The Tautomer Trap

For 1H-pyrazole-4-carbaldehydes (unsubstituted N) , the choice of solvent dictates the spectrum's appearance.[1]

• CDCl₃ (Non-polar): Promotes rapid proton exchange between N1 and N2.[1]

  • Result: H3 and H5 signals coalesce into a broad "hump" or a single averaged peak.[1] The NH proton is often invisible or extremely broad.[1]

• DMSO-d₆ (Polar Aprotic): Forms hydrogen bonds with the NH proton, slowing the exchange rate on the NMR time scale.

  • Result: Sharp, distinct signals for H3 and H5.[1] The NH proton appears as a broad singlet at 13.0 – 14.0 ppm .[1]

Experimental Protocol: Definitive Regioisomer Assignment

Objective: Distinguish between 1-R-3-substituted (Target) and 1-R-5-substituted (Byproduct) pyrazole-4-carbaldehydes.

Step 1: Sample Preparation[1]

• Concentration: 10–15 mg in 0.6 mL DMSO-d₆ (preferred for solubility and signal sharpness).

• Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize shimming errors.

Step 2: Acquisition Parameters (Bruker/Varian Standard)[1]

• 1H NMR: 16 scans, D1 (Relaxation Delay) = 2.0 sec.

• NOESY 1D/2D:

  • Mixing Time: 500 ms (optimal for medium-sized molecules).[1]

  • Excitation: Irradiate the N-R group (e.g., N-Methyl or N-Aryl ortho-protons).[1]

• gHMBC: Optimized for long-range coupling (

  ).[1]

Step 3: Analysis Logic (The "Self-Validating System")

Use the following logic flow to interpret the data.

Figure 1: Decision tree for the definitive assignment of pyrazole regioisomers using NOE correlations.

Step 4: Mechanistic Interpretation[1]

• 1,5-Isomer: The N-substituent (R) is sterically crowded against the C5-proton.[1] Result: Strong positive Nuclear Overhauser Effect (NOE).[1]

• 1,3-Isomer: The N-substituent is distant from the C3-proton (separated by the nitrogen lone pair).[1] Result: Negligible NOE.

Reference Data: Chemical Shift Tables

Table 2: 1H-NMR Chemical Shift Ranges (DMSO-d₆)

Proton Position	Chemical Shift ( , ppm)	Multiplicity	Notes
-CHO (C4)	9.80 – 10.05	s	Sharp singlet; diagnostic.[1]
H3 (Ring)	8.20 – 8.60	s	Often slightly downfield of H5 in 1,3-isomers.[1]
H5 (Ring)	7.90 – 8.40	s	Shows NOE with N-substituent in 1,5-isomers.[1]
N-H (Tautomer)	13.0 – 14.0	br s	Only visible in dry DMSO-d₆; disappears with D₂O shake.[1]

Table 3: 13C-NMR Chemical Shift Ranges (DMSO-d₆)

Carbon Position	Chemical Shift ( , ppm)	Type	Notes
C=O[1] (Aldehyde)	184.0 – 186.0	Cq	Most downfield signal.[1]
C3 (Ring)	138.0 – 142.0	CH	HMBC correlation to CHO is often weaker than C5.[1]
C5 (Ring)	130.0 – 134.0	CH	HMBC correlation to N-R protons confirms N1 position.[1]
C4 (Ring)	118.0 – 122.0	Cq	Ipso to aldehyde.[1]

References

• Elguero, J., et al. (2025).[1] 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Link

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Link[1]

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Authoritative text on NOESY/HMBC protocols).

• Singh, S. P., et al. (2023).[1][3] HSQC and HMBC: Heteronuclear Multiple Bond Correlation. Columbia University NMR Facility.[1] Link

• Reich, H. J. (2024).[1] Nuclear Overhauser Effect (NOE).[1][4] University of Wisconsin-Madison / Chemistry LibreTexts.[1] Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. Unequivocal identification of two-bond heteronuclear correlations in natural products at nanomole scale by i-HMBC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

Structural Validation of Pyrazole Scaffolds: A Comparative Guide to FT-IR and Mass Spectrometry Methodologies

Executive Summary In the high-stakes environment of medicinal chemistry, the pyrazole ring system represents a "privileged scaffold," serving as the core pharmacophore in blockbuster drugs like Celecoxib and Rimonabant. However, the synthesis of these derivatives—typically via the condensation of hydrazines with 1,3-diketones—requires rigorous structural validation to rule out open-chain intermediates (hydrazones) or regioisomers.

This guide compares the two primary analytical workflows—ATR vs. Transmission FT-IR and ESI vs. EI Mass Spectrometry —to determine which methodologies offer the highest fidelity for validating pyrazole synthesis.

Part 1: The Challenge of Pyrazole Validation

The primary synthetic failure mode in pyrazole formation is incomplete cyclization. The resulting intermediate (an open-chain hydrazone) often shares the same molecular weight as the target pyrazole (minus water) or exists in equilibrium.

The Diagnostic Mandate:

• Confirm Cyclization: Prove the disappearance of the carbonyl (

  ) functionality.

• Verify Aromaticity: Confirm the emergence of the

  and heteroaromatic system.

• Substituent Integrity: Ensure labile groups (halogens, nitro groups) survived the condensation.

Part 2: FT-IR Methodology Comparison

ATR (Attenuated Total Reflectance) vs. KBr Transmission[1][2]

While KBr pellets are the historical "gold standard," modern workflows increasingly favor ATR.[1] For pyrazole derivatives, the choice of technique critically impacts the visibility of the diagnostic

stretch.

Comparative Performance Analysis

Feature	Method A: KBr Pellet (Transmission)	Method B: Diamond ATR (Reflectance)	Verdict for Pyrazoles
Sample Prep	High skill required.[1] Grinding with hygroscopic KBr.	Zero prep. Direct contact with crystal.	ATR (Speed/Reproducibility)
Water Interference	High. Hygroscopic KBr creates a broad -OH peak at 3400 cm⁻¹, masking the pyrazole .	Low. Atmospheric moisture only.	ATR (Crucial for detection)
Sensitivity	High. Excellent for trace impurities.[2]	Moderate. Pathlength depends on wavelength.	KBr (If purity is <95%)
Spectral Range	4000–400 cm⁻¹ (Standard).	4000–600 cm⁻¹ (Diamond/ZnSe cutoff).	KBr (For fingerprint region <600)
Reproducibility	Variable. Depends on pellet thickness/clarity.	High. Fixed pathlength.	ATR

Diagnostic Peak Table (Synthesized Pyrazole)

Functional Group	Wavenumber (cm⁻¹)	Diagnostic Significance
Stretch	3200–3400 (Broad)	Confirms unsubstituted Nitrogen (1H-pyrazole). Absence indicates N-substitution.
Stretch	1580–1620	Confirms heterocyclic ring formation.
Stretch	~1680–1720	MUST BE ABSENT. Presence indicates unreacted 1,3-diketone or open-chain hydrazone.
Stretch	~1000–1100	Characteristic of the pyrazole ring breathing.

Workflow Visualization: FT-IR Decision Logic

Caption: Logical workflow for selecting the appropriate FT-IR modality based on sample state and analytical needs.

Part 3: Mass Spectrometry Methodology Comparison

ESI (Electrospray Ionization) vs. EI (Electron Impact)[6]

Mass spectrometry provides the molecular weight confirmation. However, pyrazoles are nitrogen-rich heterocycles that can be thermally labile or difficult to volatilize without decomposition.

Comparative Performance Analysis

Feature	Method A: EI-MS (Hard Ionization)	Method B: ESI-MS (Soft Ionization)	Verdict for Pyrazoles
Ionization Energy	70 eV (High Energy).[3][4]	Low Energy (Solution based).	ESI
Molecular Ion ( )	Often weak or absent due to fragmentation.	Dominant peak ( or ).	ESI (Critical for MW conf.)
Fragmentation	Extensive.[5] Provides "fingerprint" for structure.	Minimal. Requires MS/MS for fragments.	EI (For structure elucidation)
Sample Intro	GC (Requires volatility).	LC or Direct Infusion.	ESI (Handles polar derivatives)
Suitability	Best for simple, non-polar alkyl-pyrazoles.	Best for complex, drug-like, polar pyrazoles.	ESI

Fragmentation Logic (The "Fingerprint")

If using EI-MS or ESI-MS/MS , look for these specific loss pathways to validate the pyrazole core:

• Loss of HCN (

  ): The most characteristic cleavage of the pyrazole ring.

• Loss of

  ( ): Rare in stable pyrazoles, but possible in highly substituted derivatives.

• Substituent Cleavage: E.g., if

  , look for ( 77).

Workflow Visualization: MS Selection Strategy

Caption: Decision tree for selecting Mass Spectrometry ionization modes based on pyrazole derivative properties.

Part 4: The Integrated Validation Protocol

Step-by-Step Protocol:

• Crude Analysis (ATR-FTIR):

  • Take the crude solid. Place on the Diamond ATR crystal.[6]

  • Checkpoint: Is the strong Carbonyl band (

    ) from the starting material gone?

  • If YES: Proceed to purification.[7]

  • If NO: Reaction is incomplete. Do not waste time on MS.

• Purified Sample Analysis (ESI-MS):

  • Dissolve 1 mg of purified sample in MeOH (LC-MS grade).

  • Inject via Direct Infusion or LC (C18 column).

  • Checkpoint: Observe

    .[5]

  • Note: If the mass corresponds to

    , you likely have the open-chain hydrazone intermediate (which has not lost water to close the ring).

• Final Confirmation (High-Res FTIR):

  • Only if publication-quality data is needed, perform a KBr pellet scan to resolve the fingerprint region (

    ) for specific substitution patterns.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[8] (Standard text for spectral interpretation).

• Nandiyanto, A. B. D., Oktiani, R., & Ragadhita, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science and Technology, 4(1), 97-118. Link

• Santos, C. S., et al. (2005).[5] Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Journal of Heterocyclic Chemistry. (Detailed fragmentation mechanisms).

• Specac Application Notes. (n.d.). KBr Pellets vs. ATR for FTIR Analysis. Link

• Banwell, C. N., & McCash, E. M. (1994). Fundamentals of Molecular Spectroscopy. McGraw-Hill.

Sources

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• 2. kinteksolution.com [kinteksolution.com]
• 3. researchgate.net [researchgate.net]
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• 5. researchgate.net [researchgate.net]
• 6. kindle-tech.com [kindle-tech.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Strategic Routes to the Pyrazole Scaffold: A Comparative Technical Guide

Executive Summary: The Regioselectivity Paradox

The pyrazole ring is a pharmacophore of immense privilege, anchoring blockbuster therapeutics like Celecoxib (COX-2 inhibitor), Rimonabant (CB1 antagonist), and Sildenafil (PDE5 inhibitor). However, for the synthetic chemist, the pyrazole scaffold presents a persistent "Regioselectivity Paradox." While the formation of the five-membered ring is thermodynamically favorable, controlling the position of substituents—particularly at the N1, C3, and C5 positions—remains the primary bottleneck in Structure-Activity Relationship (SAR) optimization.

This guide moves beyond textbook definitions to objectively compare three dominant synthetic methodologies: the classical Knorr Condensation , the precision-driven [3+2] Cycloaddition , and the atom-economical Multicomponent Reaction (MCR) .

Method A: The Classical Benchmark – Knorr Condensation

Best For: Large-scale synthesis of symmetrical pyrazoles or substrates where steric bias dictates regiochemistry.

Mechanistic Insight

The Knorr synthesis relies on the condensation of 1,3-dicarbonyls with hydrazines.[1][2][3] While robust, the mechanism involves a "double-imine" formation cascade. The critical flaw is the lack of intrinsic regiocontrol when using unsymmetrical 1,3-dicarbonyls and substituted hydrazines. The reaction proceeds through two competing pathways (attacking the ketone vs. the enol), often yielding a 1:1 mixture of regioisomers (isomer A and B below).

Validated Protocol: Reflux Condensation

Note: This protocol is optimized for a 10 mmol scale.

• Reagents: Dissolve 1,3-diketone (1.0 equiv, 10 mmol) in Ethanol (EtOH, 20 mL).

• Addition: Add Hydrazine derivative (1.1 equiv, 11 mmol) dropwise at 0°C to minimize exotherm.

• Catalysis: Add catalytic glacial Acetic Acid (AcOH, 0.5 mL) or concentrated HCl (2-3 drops) if the hydrazine is less nucleophilic (e.g., aryl hydrazines).

• Reaction: Heat to reflux (78°C) for 2–4 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: 3:1 Hexane/EtOAc). Look for the disappearance of the diketone spot.

• Workup: Cool to room temperature.

  • Scenario A (Precipitate): If solid forms, filter and wash with cold EtOH.

  • Scenario B (Oil): Concentrate in vacuo, redissolve in EtOAc, wash with NaHCO3 (sat.) and Brine.

• Validation: 1H NMR will show the characteristic pyrazole C4-H singlet typically between δ 6.0–7.0 ppm.

Mechanistic Diagram (Knorr)[1]

Method B: The Regio-Architect – [3+2] Cycloaddition

Best For: Complex, highly substituted pyrazoles requiring strict regiocontrol (e.g., 1,4-disubstituted patterns).

Mechanistic Insight

This method utilizes 1,3-dipoles (diazo compounds, nitrile imines, or sydnones) reacting with dipolarophiles (alkynes).[4] The thermal Huisgen cycloaddition often yields mixtures. However, the Copper-Catalyzed Alkyne-Diazo Cycloaddition (CuADC) or the use of Nitrile Imines (generated in situ from hydrazonyl halides) locks the regiochemistry due to the coordination of the copper catalyst or steric steering of the dipole.

Validated Protocol: In Situ Nitrile Imine Cycloaddition

Targeting 1,3,5-trisubstituted pyrazoles.

• Precursor Prep: Suspend Hydrazonyl chloride (1.0 equiv) and Terminal Alkyne (1.2 equiv) in dry THF or DCM.

• Activation: Add Triethylamine (Et3N, 2.0 equiv) dropwise at room temperature.

  • Mechanism:[1][2][4][5][6][7][8][9][10][11] Et3N eliminates HCl, generating the reactive Nitrile Imine dipole in situ.

• Reaction: Stir at Room Temperature (RT) for 6–12 hours.

  • Checkpoint: The formation of Et3N·HCl salt (white precipitate) is a visual indicator of progress.

• Workup: Filter off the salt. Concentrate the filtrate.

• Purification: Flash chromatography (Silica gel).

• Validation: Regiochemistry is confirmed by NOESY NMR (interaction between N-substituent and C5-substituent).

Regioselectivity Logic Map

Method C: The Efficiency Engine – Multicomponent Reactions (MCR)

Best For: Diversity-Oriented Synthesis (DOS), library generation, and Green Chemistry applications.

Mechanistic Insight

MCRs combine three or more reactants (e.g., aldehyde, hydrazine, and active methylene/alkyne) in a single vessel.[12] A common pathway involves the in situ formation of an active intermediate (like a chalcone or hydrazone) which immediately undergoes Michael addition and cyclization. This avoids the isolation of unstable intermediates and dramatically improves Atom Economy.

Validated Protocol: One-Pot Pyranopyrazole Synthesis

A green chemistry benchmark using water as solvent.

• Reagents: Combine Aldehyde (1.0 equiv), Malononitrile (1.0 equiv), Ethyl Acetoacetate (1.0 equiv), and Hydrazine Hydrate (1.0 equiv) in Water (5 mL/mmol).

• Catalyst: Add Catalyst (e.g., L-Proline or Meglumine, 10 mol%).

• Reaction: Stir at reflux or 80°C for 15–30 minutes.

  • Observation: Product often precipitates out of the aqueous phase.

• Workup: Simple filtration. Wash with water/ethanol mixture.

• Validation: High melting point and IR signals for -NH2 and -CN groups (if pyranopyrazole) or standard pyrazole shifts.

Comparative Performance Analysis

The following data summarizes performance metrics based on recent literature benchmarks (2020–2025).

Feature	Knorr Condensation	[3+2] Cycloaddition	Multicomponent (MCR)
Primary Mechanism	Condensation / Elimination	Dipolar Cycloaddition	Cascade Condensation
Regioselectivity	Low (unless symmetrical)	High (Catalyst dependent)	Moderate to High
Atom Economy	Moderate (Loss of 2 H2O)	Excellent (100% in pure addn)	High (Minimal waste)
Reaction Conditions	Acidic/Reflux	Mild/RT (Click chemistry)	Variable (often Green)
Substrate Scope	Limited to 1,3-dicarbonyls	Broad (Alkynes, Diazo, etc.)	Very Broad (Aldehydes, etc.)
Scalability	High (Kg scale proven)	Moderate (Safety with diazo)	High (One-pot efficiency)

Strategic Decision Matrix

Use this workflow to select the optimal synthetic route for your target molecule.[3]

References

• Knorr, L. (1883).[1][13] "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.

• Kong, Y., Tang, M., & Wang, Y. (2014).[5] "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes." Organic Letters, 16(2), 576–579.[5]

• Zhou, J., Zhou, Q., & Wan, J.P. (2024). "Recent advances in the multicomponent synthesis of pyrazoles." Organic & Biomolecular Chemistry, 22, 8065-8077.[6]

• Maddila, S., et al. (2023). "Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods." SynOpen, 7(1).

• Fokin, V. V., et al. (2016). "Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates." Journal of Organic Chemistry.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 6. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. thieme-connect.com [thieme-connect.com]
• 11. mdpi.com [mdpi.com]
• 12. Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Comparative Computational Analysis of Pyrazole-Pyridine Derivatives: A Guide to Efficacy and Stability

Executive Summary

This guide provides a rigorous framework for the theoretical evaluation of pyrazolo[3,4-b]pyridine derivatives , a privileged scaffold in medicinal chemistry. Unlike standard review articles, this document functions as a procedural manual for comparing these derivatives against established therapeutic agents (e.g., Erlotinib, Doxorubicin) and their structural precursors.

The analysis focuses on three critical vectors: Electronic Stability (DFT) , Target Affinity (Molecular Docking) , and Pharmacokinetic Profiling (ADMET) . All protocols described are self-validating and grounded in recent experimental data targeting EGFR-TK (Epidermal Growth Factor Receptor Tyrosine Kinase).

Part 1: Electronic Structure & Stability (DFT Analysis)

The Comparative Rationale

Theoretical efficacy begins with electronic stability. The fusion of the electron-rich pyrazole ring with the electron-deficient pyridine ring creates a "push-pull" electronic system. This hybridization often results in a lower HOMO-LUMO gap compared to isolated pyrazole or pyridine rings, theoretically enhancing chemical reactivity and intracellular interaction potential.

Experimental Protocol: Density Functional Theory (DFT)

Objective: Determine the Frontier Molecular Orbitals (FMOs) and Global Reactivity Descriptors.

Workflow:

• Software Setup: Gaussian 09 or ORCA 5.0.

• Basis Set Selection: B3LYP/6-311G++(d,p). This hybrid functional is the industry standard for organic heterocycles, offering the best balance between cost and accuracy for geometry optimization.

• Validation Step: Perform a frequency calculation. Crucial Check: The presence of zero imaginary frequencies confirms the structure is at a true local energy minimum.

Visualization: DFT Optimization Workflow

Caption: Step-by-step Density Functional Theory (DFT) optimization workflow ensuring true energy minima.

Comparative Data: Electronic Reactivity

The table below illustrates the theoretical advantage of the fused scaffold over its isolated components and a standard reference.

Compound Class	HOMO (eV)	LUMO (eV)	Gap ( E)	Hardness ( )	Interpretation
Pyrazolo[3,4-b]pyridine (Fused)	-6.24	-2.15	4.09	2.04	High reactivity; favorable for drug-target interaction.
Isolated Pyrazole	-6.55	-1.10	5.45	2.72	Too stable; lower potential for charge transfer.
Isolated Pyridine	-7.10	-1.20	5.90	2.95	High chemical hardness; less reactive.
Erlotinib (Reference)	-5.80	-1.95	3.85	1.92	Validated bioactive range.

Note: Lower

E values generally correlate with higher polarizability and easier binding to protein active sites.

Part 2: Target Affinity & Molecular Docking[1]

The Comparative Rationale

In silico docking must move beyond simple "binding scores." The true measure of a derivative's potential is its performance relative to a co-crystallized inhibitor. This section compares Pyrazole-Pyridine derivatives against Erlotinib targeting the EGFR kinase domain (PDB ID: 4ZAU ).

Experimental Protocol: Validated Docking

Objective: Quantify binding affinity (

G) and identify critical residues (e.g., Met793, Lys745).

Workflow:

• Protein Prep: Remove water molecules; add polar hydrogens (AutoDock Tools / PyRx).

• Grid Generation: Center grid box on the co-crystallized ligand (Erlotinib) coordinates (Center: X=22.5, Y=18.2, Z=10.1; Size: 20x20x20 Å).

• Self-Validation: Re-dock the native ligand. The Root Mean Square Deviation (RMSD) must be < 2.0 Å to validate the protocol.

Visualization: Interaction Logic & SAR

Caption: Structure-Activity Relationship (SAR) flow showing how scaffold substitutions drive EGFR binding.

Comparative Data: Binding Affinity vs. Biological Activity

The following data correlates theoretical docking scores with experimental IC50 values (Inhibitory Concentration) against EGFR-TK.

Compound	Binding Energy (kcal/mol)	RMSD (Å)	IC50 (µM) [EGFR]	Interaction Profile
Compound 6a (Derivative)	-7.82	1.15	0.024	H-bond with Met793; Pi-cation with Lys745.
Compound 14b (Derivative)	-8.10	1.22	0.018	Strong hydrophobic interaction in the back pocket.
Erlotinib (Standard)	-7.50	0.85 (Ref)	0.030	Standard hinge binder.
Isolated Pyrazole	-5.20	3.40	> 50.0	Weak binding; unstable pose.

Key Insight: The derivatives (6a, 14b) outperform the isolated pyrazole fragment significantly and show comparable or superior binding to Erlotinib, driven by the specific "cyano" and "aryl" substitutions on the fused ring.

Part 3: ADMET Profiling (Drug-Likeness)[1][2]

The Comparative Rationale

High potency is useless without bioavailability. This section compares the pharmacokinetic profile of the derivatives against Lipinski’s Rule of Five .

Experimental Protocol

Tool: SwissADME / pkCSM. Criteria:

• MW < 500 g/mol [1]

• LogP (Lipophilicity) < 5[1]

• H-Bond Donors < 5[1]

• H-Bond Acceptors < 10[1]

Comparative Data: Pharmacokinetics

Property	Compound 6a (Derivative)	Erlotinib (Standard)	Lipinski Limit	Status
Molecular Weight	412.45	393.44	< 500	Pass
LogP (Consensus)	3.85	3.20	< 5	Pass
TPSA (Ų)	85.40	73.60	< 140	High Absorption
GI Absorption	High	High	-	Oral Bioavailable
BBB Permeant	No	No	-	Safe CNS Profile

Part 4: Molecular Dynamics (Stability Check)

Protocol: 100 ns simulation using GROMACS. Metric: RMSD (Root Mean Square Deviation) of the Ligand-Protein backbone.

• Result: Pyrazole-pyridine derivatives typically stabilize within 1.5 Å RMSD after 20 ns, indicating a stable complex similar to the Erlotinib-EGFR complex, whereas isolated fragments often drift (> 3.0 Å), indicating detachment.

References

• Vertex AI Search. (2024).[2] Tandem Synthesis and Computational Insights into Triazole and Pyrazole-Based Pyridine Derivatives Targeting EGFR-TK. ResearchGate. Link

• Vertex AI Search. (2023).[3] Anticancer evaluation and molecular docking of new pyridopyrazolo-triazine derivatives. NIH PubMed Central. Link

• Vertex AI Search. (2023).[3] Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. NIH PubMed Central. Link

• Vertex AI Search. (2024).[2] New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Advances. Link

• Vertex AI Search. (2020). New thiazole, pyridine and pyrazole derivatives as antioxidant candidates: synthesis, DFT calculations and molecular docking study. ResearchGate. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. New pyrazolo[3,4- d ]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein i ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05401B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Comparison: Pyrazole Derivatives vs. Celecoxib for COX-2 Inhibition

[1][2][3][4][5]

Executive Summary

The pyrazole scaffold remains the cornerstone of selective cyclooxygenase-2 (COX-2) inhibition. While Celecoxib (Celebrex) established the therapeutic viability of this class, second-generation derivatives are now outperforming the prototype in potency and selectivity indices (SI).

This guide provides a head-to-head technical comparison between Celecoxib and emerging 1,3,5-trisubstituted pyrazole derivatives. We analyze the structural causality of inhibition, present comparative IC50 data, and detail the experimental protocols required to validate these findings in a preclinical setting.

Mechanistic Foundation: The "Side Pocket" Theory

To understand the superiority of specific pyrazole derivatives, one must first understand the structural divergence between COX-1 and COX-2.

• COX-1 (Constitutive): Contains Ile523 at the active site, which creates a steric hindrance, limiting the size of the binding pocket.

• COX-2 (Inducible): Contains Val523 (a smaller amino acid) at the homologous position.[1] This substitution opens a hydrophobic "side pocket" accessible only to bulky inhibitors.

Pyrazole derivatives exploit this by positioning a rigid pharmacophore (typically a sulfonamide or sulfonyl group) into this side pocket, locking the enzyme while leaving COX-1 functional.

Diagram 1: Arachidonic Acid Cascade & Inhibition Logic

Figure 1: The Arachidonic Acid cascade illustrating the selective blockade of COX-2 by pyrazole derivatives, preserving the COX-1/TxA2 homeostatic pathway.

Comparative Performance Analysis

The following data synthesizes results from recent Structure-Activity Relationship (SAR) studies, specifically highlighting Compound 16k (a chalcone-pyrazole hybrid) and Compound 5u (a benzenesulfonamide derivative) against the Celecoxib standard.

Table 1: Inhibitory Potency and Selectivity Index (SI)

Compound	Molecular Class	IC50 COX-2 (µM)	IC50 COX-1 (µM)	Selectivity Index (SI)*
Celecoxib	Diarylpyrazole (Prototype)	0.685	>50.0	~78
Compound 16k	Pyrazole-Chalcone Hybrid	0.348	>25.0	>71
Compound 5u	Pyrazole-Benzenesulfonamide	1.79	>100	72.7
Compound 18b	Phthalazinone-Pyrazole	0.59	>60	>100

*Note: Selectivity Index (SI) = IC50(COX-1) / IC50(COX-2).[2] A higher SI indicates a safer profile with reduced gastrointestinal toxicity risk.

SAR Insights (Why the new derivatives work):

• Electron-Withdrawing Groups: The superior potency of Compound 16k is attributed to the specific placement of electron-withdrawing groups (e.g., -Cl, -F) on the phenyl ring. These substituents enhance the acidity of the sulfonamide hydrogen, strengthening the hydrogen bond with Arg513 in the COX-2 active site.

• Steric Bulk: Newer derivatives often incorporate bulkier hydrophobic groups (like benzyloxyphenyl in Compound 5u ) which maximize Van der Waals interactions within the Val523 side pocket, a region Celecoxib does not fully occupy.

Experimental Validation Protocols

To reproduce these findings or screen internal libraries, the following protocols are recommended. These methods prioritize reproducibility and signal stability.

Protocol A: Colorimetric COX Inhibitor Screening Assay

Objective: Determine IC50 values using the peroxidase activity of COX.

Reagents Required:

• Ovine COX-1 and Human Recombinant COX-2 enzymes.[3][4][5]

• Colorimetric substrate: TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) or Amplex Red.

• Arachidonic Acid (Substrate).[3][4][5][6][7]

• Heme (Cofactor).

Step-by-Step Workflow:

• Preparation: Reconstitute lyophilized COX enzymes in 100 mM Tris-HCl buffer (pH 8.0).

• Inhibitor Incubation (Critical Step):

  • Add 10 µL of test compound (dissolved in DMSO) to the reaction well.

  • Add 10 µL of Heme.

  • Add 10 µL of Enzyme (COX-1 or COX-2).[4]

  • Incubate for exactly 10 minutes at 25°C.

  • Note: Pre-incubation allows the slow-binding pyrazoles to induce the conformational change in the enzyme necessary for tight binding.

• Initiation: Add 20 µL of Arachidonic Acid and colorimetric substrate (TMPD).

• Measurement: Monitor absorbance at 590 nm (for TMPD) or fluorescence (Ex 535nm/Em 590nm for Amplex Red) for 5 minutes.

• Calculation: Plot % Inhibition vs. Log[Concentration] to derive IC50.

Protocol B: Molecular Docking (In Silico Validation)

Objective: Predict binding energy and visualize the "Side Pocket" fit.

• Protein Prep: Retrieve PDB ID: 3LN1 (COX-2 complexed with Celecoxib). Remove water molecules; add polar hydrogens.

• Grid Generation: Center the grid box on the co-crystallized ligand (Celecoxib) with dimensions 20x20x20 Å. Ensure Val523 and Arg513 are enclosed.

• Ligand Prep: Generate 3D conformers of pyrazole derivatives. Minimize energy using the OPLS3 force field.

• Docking: Use standard precision (SP) followed by extra precision (XP) scoring.

• Validation Metric: A docking score < -9.5 kcal/mol typically correlates with sub-micromolar IC50.

Diagram 2: Screening & Validation Workflow

Figure 2: Integrated workflow for synthesizing, screening, and validating novel pyrazole COX-2 inhibitors.

References

• Abdel-Aziz, S. A., et al. (2016). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy.

• El-Moghazy, S. M., et al. (2023). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues: design, synthesis, and COX-2 inhibitory effects.[8] Journal of Enzyme Inhibition and Medicinal Chemistry.

• Cayman Chemical. COX Colorimetric Inhibitor Screening Assay Kit Protocol. Cayman Chemical Product Documentation.

• BPS Bioscience. COX2 Inhibitor Screening Assay Kit (Fluorogenic). BPS Bioscience Technical Data.

• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research.

Sources

• 1. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.amegroups.cn [cdn.amegroups.cn]
• 3. interchim.fr [interchim.fr]
• 4. korambiotech.com [korambiotech.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde vs celecoxib

Comparative Technical Guide: 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde vs. Celecoxib

Part 1: Executive Analysis & Core Distinction

The Central Divergence: This guide compares two distinct chemical entities that occupy different stages in the drug discovery pipeline.

• Celecoxib is a clinically established, selective COX-2 inhibitor (NSAID) used for inflammation and pain.

• 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde (hereafter referred to as The Aldehyde Scaffold ) is a versatile synthetic intermediate .[1] It serves as a "privileged structure" or scaffold used to generate libraries of bioactive compounds (e.g., Schiff bases, oxadiazoles, thioglycosides) which then exhibit potent antitumor, antiviral, or antimicrobial efficacy.

Critical Scientific Note: While Celecoxib is a final pharmaceutical product, the Aldehyde Scaffold is rarely the endpoint of efficacy studies itself. Its "efficacy" is defined by its synthetic utility and the biological potency of its derivatives . Direct comparison requires evaluating the downstream products of the Aldehyde against the established activity of Celecoxib.

Part 2: Chemical Identity & Structural Pharmacophores

The efficacy of these molecules is dictated by their structural pharmacophores. Celecoxib possesses the specific side-pocket binding motifs required for COX-2 selectivity, whereas the Aldehyde Scaffold offers a reactive handle (formyl group) for diversification.

Feature	Celecoxib	The Aldehyde Scaffold
IUPAC Name	4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide	3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde
Core Ring	1,5-diarylpyrazole	1-phenyl-3-alkylpyrazole
Key Substituent (C3)	Trifluoromethyl (-CF₃)	Isobutyl (-CH₂CH(CH₃)₂)
Key Substituent (C4)	Hydrogen (H)	Formyl (-CHO)
Key Substituent (N1)	4-Sulfamoylphenyl (-C₆H₄SO₂NH₂)	Phenyl (-C₆H₅)
Primary Biological Role	Direct COX-2 Inhibitor	Synthetic Precursor / Intermediate
Mechanism	Locks into COX-2 hydrophobic side pocket via sulfonamide.[1][2][3]	Reacts via Vilsmeier-Haack to form bioactive heterocycles.[1][4][2][3][5][6][7][8]

Visualizing the Structural Divergence

Figure 1: Functional relationship between the established drug Celecoxib and the Aldehyde Scaffold.[4][3][5][6][7][9]

Part 3: Efficacy Profile & Experimental Data

Celecoxib: The Anti-Inflammatory Standard

Celecoxib is the benchmark for selective COX-2 inhibition. Its efficacy is measured by its ability to inhibit prostaglandin E2 (PGE2) synthesis without affecting COX-1 (which protects the stomach lining).

• Target: Cyclooxygenase-2 (COX-2).[1][3][10]

• IC50 Data:

  • COX-2: 0.04 µM (Selectivity Index > 300 vs COX-1).[1]

  • COX-1: 15 µM (Low affinity).[1]

• Clinical Outcome: Reduction in inflammation, pain, and polyp formation (FAP).

The Aldehyde Scaffold: The Progenitor of Activity

The Aldehyde itself is chemically reactive. Efficacy studies in literature (e.g., Abu-Zaied et al.[2][3][11]) focus on its derivatives .[2][12] When the aldehyde is converted into 1,3,4-oxadiazoles or thioglycosides , the resulting molecules exhibit significant antitumor activity .[2][9]

• Target: Cancer Cell Lines (MCF-7 Breast, HepG2 Liver).[4][2][3][8]

• Experimental Data (Derivative 8 from Abu-Zaied et al.):

  • MCF-7 IC50: 2.67 µg/mL (High potency).[1][4][2][3][8]

  • HepG2 IC50: 4.62 µg/mL.[4][2][3][8]

  • Toxicity: Non-toxic in mice up to 500 mg/kg.[4][2][3][8]

• Comparison: The derivatives of the Aldehyde are often compared to Doxorubicin (standard anticancer drug), not Celecoxib, unless the derivative is specifically designed with a sulfonamide group to target COX-2.

Summary Table: Efficacy Domains

Parameter	Celecoxib	Aldehyde Derivatives (e.g., Oxadiazoles)
Primary Indication	Inflammation, Arthritis, Acute Pain	Cancer (Breast, Liver), Viral Infections
Molecular Target	COX-2 Enzyme (Active Site)	DNA Intercalation / Unknown Enzymatic Target
Potency Metric	IC50 (Enzyme Inhibition)	IC50 (Cell Viability / Cytotoxicity)
Typical Value	40 nM (Enzyme)	2-20 µg/mL (Cellular)
Bioavailability	High (Oral)	Variable (Depends on glycosylation)

Part 4: Detailed Experimental Protocols

To validate the efficacy of these compounds, researchers utilize distinct workflows. Below are the standard protocols for synthesizing the Aldehyde and testing the respective activities.

Protocol A: Synthesis of the Aldehyde Scaffold (Vilsmeier-Haack)

This protocol generates the "3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde" from raw materials.[1][4][2][3][5][6][7][8]

• Hydrazone Formation:

  • React Methyl isobutyl ketone (10 mmol) with Phenylhydrazine (10 mmol) in ethanol (20 mL).

  • Add catalytic glacial acetic acid. Reflux for 2 hours.

  • Cool, filter, and dry the solid hydrazone.

• Vilsmeier-Haack Formylation:

  • Prepare Vilsmeier reagent: Add POCl₃ (30 mmol) dropwise to dry DMF (10 mL) at 0°C. Stir for 30 min.

  • Add the hydrazone (10 mmol) to the reagent.

  • Heat at 60-70°C for 3-5 hours (Monitor via TLC).

• Work-up:

  • Pour reaction mixture into crushed ice. Neutralize with Na₂CO₃.

  • Filter the resulting precipitate (The Aldehyde). Recrystallize from ethanol.

Protocol B: COX-2 Inhibition Assay (for Celecoxib)

This validates the anti-inflammatory efficacy.[1]

• Enzyme Prep: Use recombinant human COX-2 enzyme in Tris-HCl buffer (pH 8.[1]0) with hematin and phenol.

• Incubation: Incubate enzyme with Celecoxib (various concentrations, 0.01 - 10 µM) for 10 minutes at 25°C.

• Reaction: Initiate by adding Arachidonic Acid (100 µM). Incubate for 2 minutes.

• Detection: Stop reaction with HCl. Measure PGE2 production via ELISA or radioimmunoassay.

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Protocol C: MTT Cytotoxicity Assay (for Aldehyde Derivatives)

This validates the antitumor efficacy of the downstream products.

• Seeding: Seed MCF-7 or HepG2 cells (1x10⁴ cells/well) in 96-well plates. Incubate 24h.

• Treatment: Add Aldehyde derivatives (dissolved in DMSO) at serial dilutions (e.g., 0.1 - 100 µg/mL). Include Doxorubicin as positive control.[11]

• Incubation: Incubate for 48 hours at 37°C / 5% CO₂.

• Staining: Add MTT reagent (5 mg/mL). Incubate 4 hours. Formazan crystals form.

• Quantification: Dissolve crystals in DMSO. Read Absorbance at 570 nm. Calculate IC50.

Part 5: Mechanistic Pathways

The following diagram illustrates how the Aldehyde Scaffold acts as a divergence point for synthesis, whereas Celecoxib acts as a convergence point for inhibition.

Figure 2: Divergent pathways of the Aldehyde (Synthesis) vs. Celecoxib (Inhibition).[6][13]

References

• Abu-Zaied, M. A., El-Telbani, E. M., Elgemeie, G. H., & Nawwar, G. A. M. (2011).[4][2][3][11] Synthesis and in vitro antitumor activity of new oxadiazole thioglycosides. European Journal of Medicinal Chemistry, 46(1), 229–235.[11] Link

  • Source of the specific synthesis and antitumor data for 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde deriv

• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib).[1] Journal of Medicinal Chemistry, 40(9), 1347–1365. Link

  • The authoritative source for Celecoxib's structure, SAR, and COX-2 efficacy d

• Menozzi, G., et al. (2003).[10] 4-Substituted 1,5-diarylpyrazole, analogues of celecoxib: synthesis and preliminary evaluation of biological properties. Il Farmaco, 58(9), 795–800. Link

  • Provides comparative data on pyrazole analogs and their failure/success vs. Celecoxib.

• Bhat, B. A., et al. (2005). Synthesis and biological evaluation of 1,3,5-trisubstituted pyrazoline derivatives as potent anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 15(12), 3177-3180. Link

  • Contextualizes the anti-inflamm

Sources

• 1. 400900-22-3|3-Benzoyl-1-phenyl-1H-pyrazole-4-carbaldehyde|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis and in vitro anti-tumor activity of new oxadiazole thioglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sci-Hub. 4-Substituted 1,5-diarylpyrazole, analogues of celecoxib: synthesis and preliminary evaluation of biological properties / Il Farmaco, 2003 [sci-hub.box]
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• 12. researchgate.net [researchgate.net]
• 13. epubl.ktu.edu [epubl.ktu.edu]

Benchmarking Pyrazole Scaffolds: A Comparative Guide to In-Vitro Antioxidant Assays

Executive Summary: The Pyrazole Context

In medicinal chemistry, the pyrazole ring is a "privileged scaffold"—a molecular framework capable of providing ligands for diverse receptors. Beyond their well-known anti-inflammatory (e.g., Celecoxib) and analgesic properties, pyrazole derivatives are increasingly scrutinized for their antioxidant potential. Oxidative stress is implicated in neurodegenerative and cardiovascular pathologies, making the radical scavenging ability of these nitrogen heterocycles a critical screening parameter.

However, not all antioxidant assays are created equal. The unique chemical properties of pyrazoles—specifically their nitrogen-rich electron density, potential for steric bulk, and solubility profiles (often requiring DMSO)—can introduce artifacts in standard assays. This guide objectively compares the three industry-standard methodologies (DPPH, ABTS, and FRAP) to help you select the most robust protocol for your specific library.

Mechanistic Grounding: How Pyrazoles Scavenge

To select the right assay, one must understand the chemical mechanism. Pyrazoles function primarily through two pathways:

• Hydrogen Atom Transfer (HAT): The labile proton on the pyrazole N-H group (or substituted phenolic groups) is donated to the free radical. This is the dominant mechanism for neutral pyrazoles.

• Single Electron Transfer (SET): The electron-rich aromatic system donates an electron to reduce the oxidant.

Diagram 1: Scavenging Mechanism of Pyrazole Derivatives This diagram illustrates the dual-pathway mechanism by which a generic pyrazole derivative stabilizes a free radical.

Caption: Pyrazoles quench radicals via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET), depending on ring substitution and assay conditions.

Comparative Analysis: DPPH vs. ABTS vs. FRAP

For pyrazole libraries, the choice of assay dictates the reliability of your

values.

Table 1: Assay Suitability for Pyrazole Derivatives[1]

Feature	DPPH Assay	ABTS Assay	FRAP Assay
Mechanism	Mixed (HAT dominant)	Mixed (HAT/SET)	Pure SET (Reduction of Fe³⁺)
Substrate	2,2-diphenyl-1-picrylhydrazyl	ABTS radical cation (ABTS•⁺)	Ferric tripyridyltriazine
pH Condition	Neutral (Alcoholic)	Flexible (pH 4–7.4)	Acidic (pH 3.6)
Solubility	Lipophilic only (Methanol/Ethanol)	Amphiphilic (Aq/Organic)	Hydrophilic/Buffer
Steric Sensitivity	High (Bulky pyrazoles may fail)	Low (Small radical)	None
Pyrazoles Verdict	Standard Screen, but beware of steric hindrance.	Best for Solubility, works if compounds precipitate in MeOH.	Supplementary, confirms electron donation only.

Critical Insight: The "Steric Trap" in DPPH

DPPH is a bulky radical with three phenyl rings. If your pyrazole derivative has large substituents (e.g., naphthyl or bulky aryl groups at positions 1, 3, or 5), the steric hindrance may prevent the radical from reaching the active N-H site, leading to a false negative or underestimated activity [1]. ABTS is a smaller, planar radical and is less susceptible to this error.

Experimental Protocols (Self-Validating Systems)

Pre-Requisite: The DMSO Problem

Most pyrazoles require Dimethyl Sulfoxide (DMSO) for solubilization.

• Warning: DMSO can interfere with antioxidant assays at high concentrations.

• Validation Rule: The final concentration of DMSO in the reaction well must be < 2% (v/v) . Always run a "Solvent Blank" (buffer + DMSO) to ensure the solvent itself isn't scavenging the radical [2].

Protocol A: The DPPH Assay (Standard Screen)

Best for: Initial high-throughput screening of lipophilic pyrazoles.

Reagents:

• DPPH Stock: 0.1 mM in HPLC-grade Methanol (freshly prepared, protect from light).

• Standard: Ascorbic Acid or Trolox (10–100 µg/mL).

Workflow:

• Preparation: Dissolve Pyrazole derivatives in DMSO (stock 10 mM). Dilute serially with Methanol to working concentrations (e.g., 10, 20, 40, 80, 160 µM).

• Reaction: In a 96-well plate, add 20 µL of sample solution + 180 µL of DPPH solution.

• Controls:

  • Negative Control: 20 µL Methanol/DMSO + 180 µL DPPH.

  • Blank: 20 µL Sample + 180 µL Methanol (to subtract sample color).

• Incubation: 30 minutes in the dark at room temperature (25°C).

• Detection: Measure Absorbance (

  ) at 517 nm .

Calculation:

Protocol B: The ABTS Assay (The Robust Alternative)

Best for: Bulky pyrazoles or those with poor solubility in pure methanol.

Reagents:

• ABTS Stock: 7 mM ABTS + 2.45 mM Potassium Persulfate (1:1 ratio).

• Activation: Incubate in dark for 12–16 hours to generate ABTS•⁺ radical.

• Dilution: Dilute activated stock with Ethanol (or PBS) until Absorbance at 734 nm is 0.70 ± 0.02 .

Workflow:

• Reaction: Add 10 µL of Pyrazole sample + 190 µL of diluted ABTS•⁺ solution.

• Incubation: 6 minutes in the dark (Reaction is faster than DPPH).

• Detection: Measure Absorbance at 734 nm .

• Validation: Ensure the control absorbance remains stable over the 6-minute window.

Data Interpretation & Visualization

Do not rely solely on "% Inhibition" at a single concentration, as this does not account for potency. You must calculate the

(concentration required to scavenge 50% of radicals).

Diagram 2: Assay Decision Matrix for Pyrazoles Use this flow to determine the correct experimental path for your specific compound library.

Caption: Decision matrix for selecting the optimal antioxidant assay based on pyrazole solubility and steric properties.

Hypothetical Data Comparison

The following table demonstrates how data should be reported. Note how "Compound 3" (a bulky pyrazole) shows lower activity in DPPH compared to ABTS due to steric hindrance, a common artifact.

Compound	Structure Type	DPPH (µM)	ABTS (µM)	Interpretation
Ascorbic Acid	Standard	25.4 ± 1.2	18.2 ± 0.9	Validates system sensitivity.
Pyrazole-A	Simple (Unsubstituted)	45.1 ± 2.1	42.8 ± 1.5	Good correlation; likely HAT mechanism.
Pyrazole-B	Bulky (Naphthyl-sub)	> 200 (Weak)	65.4 ± 3.2	Steric Artifact in DPPH. Trust ABTS result.

References

• Xie, J. & Schaich, K.M. (2014). Re-evaluation of the antioxidant activity of purified products from Maillard reactions. Journal of Agricultural and Food Chemistry. Available at: [Link] (Discusses steric limitations of DPPH).

• Balogh, G.T. et al. (2021). Evaluation of solvent effects on the DPPH reactivity for determining the antioxidant activity. Antioxidants.[1][2][3][4][5][6][7][8][9][10][11][12] Available at: [Link]

• Fagbemi, K.O. et al. (2023). In vitro antioxidant and free-radical scavenging activities of polar leaf extracts. BMC Complementary Medicine and Therapies. Available at: [Link]

• Bhattarai, N. et al. (2021). DPPH Radical Scavenging Assay.[13] Methods in Molecular Biology. Available at: [Link]

• Munteanu, I.G.[14][11] & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. International Journal of Molecular Sciences. Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 5. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jmchemsci.com [jmchemsci.com]
• 7. researchgate.net [researchgate.net]
• 8. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Antioxidant activity of novel nitrogen scaffold with docking investigation and correlation of DFT stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antioxidant Activity of New Synthesized Pyrazole and 2-Oxo-3H-Pyrimidine Derivatives Containing Imidazo(1,2-a) Pyridine [jmchemsci.com]

Safety & Regulatory Compliance

3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde proper disposal procedures

Topic: 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde Proper Disposal Procedures

Executive Summary & Compound Identification

Objective: This guide defines the standard operating procedure (SOP) for the safe segregation, handling, and disposal of 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde . As a functionalized heterocyclic aldehyde, this compound is a critical intermediate in the synthesis of antiviral agents (e.g., against SARS-CoV-2 and H5N1) and bioactive thioglycosides.

Critical Directive: Due to its pharmacological potency and aldehyde reactivity, this substance must be treated as Hazardous Chemical Waste . Under no circumstances should it be disposed of via municipal trash or sanitary sewer systems.

Chemical Identity	Details
IUPAC Name	3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde
CAS Number	874908-41-5
Molecular Formula	C₁₄H₁₆N₂O
Physical State	Solid (Crystalline powder)
Primary Hazard	Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral), Bioactive

Hazard Characterization & Risk Assessment

Effective disposal begins with understanding the specific risks associated with the molecule's functional groups.

Physicochemical Hazards

• Aldehyde Functionality (C-4 position): Aldehydes are susceptible to autoxidation, forming carboxylic acids over time. While not highly unstable, they should be segregated from strong oxidizers (e.g., nitric acid, permanganates) in waste streams to prevent exothermic reactions.

• Pyrazole Core: The nitrogen-rich heterocycle contributes to the compound's biological activity.[1] Environmental release can pose risks to aquatic life due to the stability of the aromatic system.

GHS Classification (Derived)

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Pre-Disposal Handling & Segregation

Proper segregation at the point of generation is the single most effective safety measure.

Step 1: Waste Stream Identification

Use the decision matrix below to categorize your waste.

Figure 1: Waste Segregation Decision Tree. Ensure correct classification to prevent incompatibility incidents.

Step 2: Container Compatibility

• Solid Waste: Use high-density polyethylene (HDPE) wide-mouth jars or amber glass jars.

• Liquid Waste: Use chemically resistant safety cans or HDPE carboys.

• Labeling: All containers must be labeled "HAZARDOUS WASTE" immediately upon the first addition of waste. The label must list:

  • Full chemical name (No abbreviations/formulas).

  • Primary hazard: "Toxic / Irritant" .

  • Start date of accumulation.[1][2][3][4]

Detailed Disposal Workflows

Scenario A: Disposal of Pure Solid (Excess or Expired Stock)

• Context: You have a vial of 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde that is degraded or no longer needed.

• Protocol:

  • Do not dissolve. Keep the substance in its original solid state to minimize waste volume.

  • Transfer the solid into a dedicated Solid Organic Waste container.

  • If the original container is small (<50 mL) and difficult to empty completely, dispose of the entire container (cap on) into the solid waste drum.

  • Disposal Method: Incineration (High-Temperature Thermal Destruction) via a licensed waste contractor.

Scenario B: Disposal of Reaction Mixtures (Mother Liquors)

• Context: Solvent waste from Vilsmeier-Haack reactions or recrystallization containing the compound.

• Protocol:

  • Check pH: If the waste stream is acidic (common from POCl₃ usage in synthesis), neutralize to pH 6–8 using Sodium Bicarbonate (NaHCO₃) before adding to the organic waste drum.

  • Segregate Solvents:

    • If dissolved in Dichloromethane (DCM) or Chloroform : Pour into Halogenated Waste .

    • If dissolved in Ethanol , DMF , or Ethyl Acetate : Pour into Non-Halogenated Waste .

  • Disposal Method: Fuel blending or incineration.

Scenario C: Spill Cleanup Response

Immediate action is required to prevent environmental contamination or exposure.

Figure 2: Emergency Spill Response Protocol. Note: For solid spills, avoid generating dust; use a wet wipe or damp paper towel if necessary.

Regulatory Compliance & Environmental Fate

RCRA Classification (USA)

• Status: Not specifically "Listed" (P or U list) by name.

• Determination: It is classified as a Characteristic Waste if it exhibits ignitability (D001) in solution or toxicity.

• Best Practice: Even if not strictly regulated as a specific hazardous code, the "Cradle-to-Grave" liability principle dictates it must be managed as Non-Regulated Hazardous Waste (often coded as "NRHW" by disposal vendors) due to its biological activity.

European Waste Catalogue (EWC)

• Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.

References

• Arctom Scientific. (n.d.). 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde Safety Data Sheet. Retrieved from

• Chhikara, B. S., et al. (2020).[5][6] Toward Developing Therapies against Corona Virus: Synthesis and Anti-Avian Influenza Virus Activity of Novel Cytosine Thioglycoside Analogues. ACS Omega. Retrieved from

• Hassan, A. E. A., et al. (2020).[3] Sofosbuvir Thio-analogues: Synthesis and Antiviral Evaluation. ACS Omega. Retrieved from

• Mohamed, N. R., et al. (2011). Synthesis and Reactions of Pyrazole-3(4)-carbaldehydes. Arkivoc. Retrieved from

• Sigma-Aldrich. (n.d.). 3-Phenyl-1H-pyrazole-4-carboxaldehyde Safety Data Sheet. Retrieved from

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